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Foundational

An In-depth Technical Guide to N-Cyclopropyl-3-(piperazin-1-yl)propanamide: Physicochemical Properties and Solubility

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction N-Cyclopropyl-3-(piperazin-1-yl)propanamide is a synthetic compound featuring a unique combin...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

N-Cyclopropyl-3-(piperazin-1-yl)propanamide is a synthetic compound featuring a unique combination of a cyclopropyl amide and a piperazine moiety. Such structural motifs are of significant interest in medicinal chemistry, as the cyclopropyl group can enhance metabolic stability and potency, while the piperazine ring often improves aqueous solubility and allows for further structural modifications.[1][2] A thorough understanding of the physicochemical properties of this molecule is paramount for its application in drug discovery and development, as these parameters directly influence its absorption, distribution, metabolism, and excretion (ADME) profile.

This guide provides a comprehensive overview of the key physicochemical characteristics of N-Cyclopropyl-3-(piperazin-1-yl)propanamide, including its chemical identity, predicted pKa and lipophilicity, and solubility profile. Furthermore, it offers detailed, field-proven experimental protocols for researchers to determine these critical parameters in their own laboratories, ensuring data integrity and reproducibility.

Chemical Identity and Structure

The foundational step in characterizing any compound is to establish its precise chemical identity.

  • Chemical Name: N-Cyclopropyl-3-(piperazin-1-yl)propanamide

  • CAS Number: 1018599-06-8[3]

  • Molecular Formula: C₁₀H₁₉N₃O

  • Molecular Weight: 197.28 g/mol (Note: The dihydrochloride salt has a molecular weight of 270.2 g/mol )[4]

The structure combines a basic piperazine ring with a neutral cyclopropylpropanamide side chain. The presence of two basic nitrogen atoms in the piperazine ring is a key determinant of the molecule's physicochemical behavior, particularly its pKa and pH-dependent solubility.

Caption: 2D Structure of N-Cyclopropyl-3-(piperazin-1-yl)propanamide

Physicochemical Properties

The interplay of a molecule's ionization (pKa) and lipophilicity (logP) governs its behavior in both in vitro and in vivo systems.

PropertyPredicted ValueSignificance in Drug Development
pKa (strongest basic) 8.5 - 9.5Influences the degree of ionization at physiological pH (7.4), which impacts solubility, cell membrane permeability, and binding to biological targets. The piperazine ring contains two basic nitrogens.[5][6]
pKa (weakest basic) 4.5 - 5.5The second nitrogen on the piperazine ring will be protonated at a lower pH.[5][6]
cLogP ~0.5 - 1.5Indicates the lipophilicity of the neutral molecule. A low positive value suggests a good balance between aqueous solubility and membrane permeability, a key aspect of the "drug-likeness" of a compound.[7][8]

Scientist's Note: The pKa values are estimations based on the well-characterized behavior of piperazine and its derivatives.[9][10] The unsubstituted piperazine has pKa values of approximately 9.73 and 5.33.[5][6] The N-acylation in the subject molecule is expected to reduce the basicity of the adjacent nitrogen. Experimental determination is crucial for obtaining precise values.

Solubility Profile

Solubility is a critical factor that can limit oral bioavailability and complicate in vitro assay interpretation.

SolventSolubilityRationale for Use
Aqueous Buffer (pH 7.4) Moderate to HighThe molecule is expected to be predominantly protonated and charged at physiological pH, enhancing its aqueous solubility.[10]
Aqueous Buffer (pH < 4) HighAt lower pH, both piperazine nitrogens will be protonated, further increasing aqueous solubility.
DMSO HighA common solvent for preparing high-concentration stock solutions for biological screening.[11]
Ethanol/Methanol SolubleUseful for certain analytical techniques and formulation studies.

Scientist's Note: Low solubility can lead to unreliable results in biological assays.[12] It is essential to determine the kinetic solubility early in the discovery process to ensure that the observed biological activity is not an artifact of compound precipitation.[13][14]

Experimental Protocols for Physicochemical Characterization

The following protocols are standard, robust methods for determining the key physicochemical properties of N-Cyclopropyl-3-(piperazin-1-yl)propanamide.

Protocol for pKa Determination by Potentiometric Titration

This method measures the pH of a solution as a titrant is added, allowing for the determination of the pKa from the inflection point of the titration curve.[15][16] It is a highly accurate and widely used technique.[17][18]

Caption: Workflow for pKa determination by potentiometric titration.

Step-by-Step Methodology:

  • Preparation: Calibrate the potentiometer using standard aqueous buffers (pH 4, 7, and 10).[17] Prepare a 1 mM solution of N-Cyclopropyl-3-(piperazin-1-yl)propanamide. To maintain a constant ionic strength, add a background electrolyte like 0.15 M potassium chloride.[17] Purge the solution with nitrogen to remove dissolved carbon dioxide.

  • Titration: Place the sample in a reaction vessel with a magnetic stirrer and immerse the calibrated pH electrode.[18] First, titrate the solution with 0.1 M HCl to a pH of approximately 1.8-2.0.[18] Then, titrate this acidified solution with incremental additions of 0.1 M NaOH, recording the pH after each addition has stabilized (drift < 0.01 pH units/minute).[17] Continue until the pH reaches around 12.

  • Analysis: Plot the recorded pH values against the volume of NaOH added. The pKa values correspond to the pH at the midpoints of the buffer regions (the flattest parts of the curve before the steep inflection points).[15] For greater accuracy, calculate the first or second derivative of the curve to precisely locate the inflection points.[19]

  • Validation: Perform a minimum of three titrations to ensure reproducibility and calculate the average pKa and standard deviation.[17]

Protocol for logP Determination by Shake-Flask Method

The shake-flask method is the "gold standard" for logP determination, directly measuring the partitioning of a compound between n-octanol and water.[8][20]

Step-by-Step Methodology:

  • Preparation: Prepare a buffered aqueous solution (e.g., phosphate-buffered saline at pH 7.4) and n-octanol. Pre-saturate the n-octanol with the aqueous buffer and vice-versa by mixing them vigorously and then allowing the phases to separate.

  • Partitioning: Dissolve a known amount of the compound in the pre-saturated aqueous buffer. Add an equal volume of the pre-saturated n-octanol.

  • Equilibration: Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow the compound to reach equilibrium between the two phases.[7]

  • Phase Separation: Centrifuge the mixture to ensure complete separation of the n-octanol and aqueous layers.

  • Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in both the aqueous and n-octanol layers using a suitable analytical method, such as HPLC-UV or LC-MS.[12]

  • Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this value.[21]

Scientist's Note: Since N-Cyclopropyl-3-(piperazin-1-yl)propanamide is ionizable, this experiment actually measures the distribution coefficient (logD) at the specific pH of the buffer.[7][8] To determine the logP (which refers to the neutral species), the experiment would need to be conducted at a pH where the compound is fully un-ionized (e.g., pH > 10.5), or the logP can be calculated from logD values measured at several different pHs.

Protocol for Kinetic Solubility Determination by Turbidimetry

This high-throughput method is ideal for early-stage drug discovery to quickly assess the solubility of a compound under conditions that mimic biological assays.[13] It measures the concentration at which a compound, added from a DMSO stock solution, begins to precipitate in an aqueous buffer.[11][12]

Caption: Workflow for kinetic solubility determination.

Step-by-Step Methodology:

  • Stock Solution: Prepare a high-concentration stock solution of the compound (e.g., 10 mM) in 100% DMSO.[13]

  • Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock to create a range of concentrations.

  • Aqueous Dilution: Add the DMSO solutions to an aqueous buffer (e.g., PBS at pH 7.4) in a clear 96-well plate. A typical final DMSO concentration is 1-2%.[13]

  • Incubation: Incubate the plate for a defined period (e.g., 1-2 hours) at a constant temperature (e.g., 25°C), often with gentle shaking.[12]

  • Measurement: Measure the absorbance (or light scattering) of each well using a plate reader at a wavelength where the compound does not absorb (e.g., 620 nm).[13]

  • Analysis: The kinetic solubility is the concentration at which the absorbance begins to increase significantly above the baseline, indicating the formation of a precipitate.[22]

Conclusion

N-Cyclopropyl-3-(piperazin-1-yl)propanamide possesses a structural framework that suggests favorable drug-like properties, including a balance of lipophilicity and pH-dependent aqueous solubility. The basic piperazine moiety is the dominant feature influencing its physicochemical profile, making the molecule's solubility highly dependent on the pH of its environment. The experimental protocols detailed in this guide provide a robust framework for researchers to accurately characterize this compound and others like it. A precise understanding of pKa, logP, and solubility is not merely an academic exercise; it is a critical prerequisite for the successful design and execution of subsequent biological and pharmacokinetic studies, ultimately paving the way for the development of new therapeutic agents.

References

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration.
  • Kruve, A., & Lõkov, K. (2017).
  • Saleh, M. A., & El-Baroty, G. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub.
  • Takács-Novák, K., & Avdeef, A. (1996). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Journal of Pharmaceutical and Biomedical Analysis, 14(11), 1405-1413.
  • Cambridge MedChem Consulting. (n.d.). LogP/D. Retrieved from Cambridge MedChem Consulting website.
  • ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA).
  • BLDpharm. (n.d.). 1018599-06-8|N-Cyclopropyl-3-(piperazin-1-yl)propanamide.
  • Purygin, P. P., & Vasil'eva, L. S. (2018). LogP / LogD shake-flask method v1.
  • Yılmaz, B., & Tuncel, M. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. DergiPark.
  • ACD/Labs. (n.d.). LogP—Making Sense of the Value.
  • Domainex. (n.d.). Turbidimetric (Kinetic) Solubility Assay.
  • Sapphire Bioscience. (n.d.). N-Cyclopropyl-3-(piperazin-1-yl)propanamide dihydrochloride.
  • SciSpace. (n.d.). Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract.
  • Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
  • Concept Life Sciences. (n.d.). Assays | ADMET & DMPK | Kinetic Solubility.
  • ResearchGate. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1.
  • Grokipedia. (n.d.). Piperazine.
  • BMG LABTECH. (2004). A fully automated kinetic solubility screen in 384-well plate format using nephelometry.
  • University of Regina. (n.d.). pKa Values of Some Piperazines at (298, 303, 313, and 323) K.
  • National Center for Biotechnology Information. (n.d.). Piperazine. PubChem Compound Database. Retrieved from [Link]

  • Taylor & Francis Online. (2023). The piperazine scaffold for novel drug discovery efforts: the evidence to date. Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Wikipedia. (n.d.). Piperazine.
  • Evotec. (n.d.). N-cyclopropyl-3-(1-{[3-(trifluoromethyl)phenyl]sulfonyl}-4-piperidinyl)propanamide.
  • ChemSynthesis. (n.d.). 3-cyclopropyl-N-ethyl-3-oxo-N-phenylpropanamide.
  • Google Patents. (n.d.). EP1951699B1 - Processes for the preparation of cyclopropyl-amide derivatives.
  • ResearchGate. (n.d.). Scheme 3. Synthesis of amide-substituted cyclopropanes through....
  • ChemicalBook. (n.d.). N-(cyclopropylmethyl)-2-(piperazin-1-yl)propanamide.
  • Cheméo. (n.d.). Propanamide, 3-cyclopentyl-N-propyl- - Chemical & Physical Properties.
  • Google Patents. (n.d.). US20190092739A1 - Process for the manufacture of 3-piperazin-1-yl-propylamine derivatives.
  • PubMed. (2020). Synthesis and antimicrobial activity of new 2-piperazin-1-yl-N-1,3-thiazol-2-ylacetamides of cyclopenta[c]pyridines and pyrano[3,4-c]pyridines. Archiv der Pharmazie.

Sources

Exploratory

An In-Depth Technical Guide to the Pharmacokinetic Profiling of N-Cyclopropyl-3-(piperazin-1-yl)propanamide

Abstract This technical guide provides a comprehensive framework for establishing the pharmacokinetic (PK) profile of the novel chemical entity (NCE), N-Cyclopropyl-3-(piperazin-1-yl)propanamide. As no public pharmacokin...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for establishing the pharmacokinetic (PK) profile of the novel chemical entity (NCE), N-Cyclopropyl-3-(piperazin-1-yl)propanamide. As no public pharmacokinetic data for this specific molecule is available, this document serves as an expert-driven roadmap for researchers, scientists, and drug development professionals. We will detail the strategic rationale and step-by-step protocols for a full suite of in vitro and in vivo ADME (Absorption, Distribution, Metabolism, and Excretion) studies. The guide emphasizes the causality behind experimental choices, the integration of self-validating systems within protocols, and the interpretation of data to build a cohesive PK profile, thereby enabling informed decision-making in the progression of a drug candidate.

Introduction: The Imperative of Early PK Profiling

The journey of a new chemical entity (NCE) from a promising hit to a viable drug candidate is contingent upon a favorable balance of potency, safety, and pharmacokinetics. N-Cyclopropyl-3-(piperazin-1-yl)propanamide, hereafter referred to as "NCPP," is a small molecule featuring two key structural motifs: a piperazine ring and a cyclopropyl group. The piperazine scaffold is a "privileged" structure in medicinal chemistry, often incorporated to improve aqueous solubility and oral bioavailability.[1][2] However, it can also be a site of metabolism. The cyclopropyl moiety is often used to increase potency and reduce oxidative metabolism due to the high C-H bond dissociation energy.[3] Yet, N-cyclopropylamines can also be susceptible to specific biotransformations, including potential ring-opening, which necessitates careful metabolic evaluation.[3][4][5]

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of NCPP early in development is not merely a data-gathering exercise; it is a critical strategy to mitigate the risk of late-stage failures. A compound that is potent in vitro but cannot reach its target in the body at a sufficient concentration and for an adequate duration is destined to fail. This guide outlines the logical progression of experiments designed to thoroughly characterize the PK profile of NCPP.

Foundational Physicochemical & In Vitro ADME Assessment

The initial phase of PK profiling focuses on in vitro assays that predict in vivo behavior.[6] These assays are rapid, cost-effective, and provide the foundational data needed to design definitive in vivo studies.

Predicting Absorption: Intestinal Permeability

For a drug to be orally active, it must effectively cross the intestinal epithelium.[7] The Caco-2 permeability assay is the industry gold standard for predicting human intestinal absorption.[7][8][9]

The Caco-2 cell line, derived from human colorectal adenocarcinoma, spontaneously differentiates into a polarized monolayer of enterocytes, complete with tight junctions and expressing key efflux transporters (like P-glycoprotein) found in the human intestine.[7][10] This makes it a functionally representative model. We measure permeability in both directions: apical-to-basolateral (A-B) to simulate absorption, and basolateral-to-apical (B-A) to identify if the compound is a substrate of efflux transporters. An efflux ratio (Papp B-A / Papp A-B) significantly greater than 2 suggests active efflux, which could limit oral bioavailability.

  • Cell Culture: Seed Caco-2 cells onto Transwell™ filter inserts and culture for 21 days to allow for full differentiation and monolayer formation.[11]

  • Monolayer Integrity Verification: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use wells with TEER values >600 Ω/cm², indicating robust tight junction formation.[11]

  • Assay Initiation:

    • Wash the monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS, pH 7.4).[11]

    • For A-B assessment, add NCPP (e.g., at 10 µM) to the apical (donor) compartment and fresh HBSS to the basolateral (receiver) compartment.

    • For B-A assessment, add NCPP to the basolateral (donor) compartment and fresh HBSS to the apical (receiver) compartment.

  • Controls: Include a high-permeability control (e.g., Propranolol) and a low-permeability/efflux substrate control (e.g., Digoxin).

  • Sampling: Incubate at 37°C with gentle shaking. At a specified time point (e.g., 2 hours), collect samples from both donor and receiver compartments.[10]

  • Quantification: Analyze the concentration of NCPP in all samples using a validated LC-MS/MS method.

  • Calculation: The apparent permeability coefficient (Papp) is calculated using the formula: Papp (cm/s) = (dQ/dt) / (A * C₀) where dQ/dt is the rate of permeation, A is the surface area of the filter, and C₀ is the initial concentration in the donor chamber.

Assessing Metabolic Fate: Stability in Liver Systems

The liver is the primary site of drug metabolism.[12] Evaluating the stability of NCPP in liver-derived systems predicts its metabolic clearance and potential for first-pass effect. We employ two complementary systems: Human Liver Microsomes (HLM) and cryopreserved human hepatocytes.

  • Liver Microsomes: These are vesicles of the endoplasmic reticulum and contain the majority of Phase I (e.g., Cytochrome P450s) and some Phase II (e.g., UGTs) enzymes.[13] They are cost-effective for an initial screen of metabolic liability. The assay requires the addition of cofactors like NADPH for CYP activity.[14]

  • Hepatocytes: These are intact liver cells containing the full complement of metabolic enzymes and cofactors.[12][13] They provide a more complete and physiologically relevant picture of metabolic clearance, capturing both Phase I and Phase II pathways.[6][12]

  • Incubation Mixture: Prepare a master mix containing phosphate buffer (pH 7.4), HLM (e.g., 0.5 mg/mL protein), and NCPP (e.g., 1 µM).[14]

  • Reaction Initiation: Pre-warm the mixture to 37°C. Split the mixture into two sets: one without and one with the cofactor NADPH. Initiate the reaction by adding NADPH.[14]

  • Time Points: Aliquots are taken at multiple time points (e.g., 0, 5, 15, 30, 60 minutes).[14]

  • Reaction Quenching: Stop the reaction at each time point by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Analysis: Centrifuge to precipitate protein, and analyze the supernatant for the remaining concentration of NCPP by LC-MS/MS.

  • Data Analysis: Plot the natural log of the percentage of NCPP remaining versus time. The slope of this line gives the elimination rate constant (k). From this, calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

  • Hepatocyte Preparation: Thaw and resuscitate cryopreserved human hepatocytes according to the supplier's protocol. Perform a cell count and viability check (e.g., via Trypan Blue); viability should be >80%.[15]

  • Incubation: Incubate a suspension of hepatocytes (e.g., 0.5 x 10⁶ viable cells/mL) with NCPP (e.g., 1 µM) in a 12-well plate at 37°C on an orbital shaker.[12]

  • Sampling & Analysis: Collect and quench samples at various time points (e.g., 0, 15, 30, 60, 120 minutes) and analyze via LC-MS/MS, as described for the HLM assay.[12]

  • Data Interpretation: Calculate the in vitro half-life and intrinsic clearance. Comparing hepatocyte data with microsomal data can reveal the contribution of cytosolic (non-microsomal) enzymes to NCPP's metabolism.

Evaluating Distribution: Plasma Protein Binding (PPB)

Only the unbound fraction of a drug is free to distribute into tissues and interact with its target. High plasma protein binding can limit efficacy and clearance. Rapid Equilibrium Dialysis (RED) is the preferred method for this assessment.

The RED device uses a semipermeable membrane to separate a plasma-containing chamber from a buffer chamber. The drug is added to the plasma side, and the system is allowed to reach equilibrium. At equilibrium, the concentration of unbound drug is the same in both chambers, allowing for direct measurement from the buffer side and avoiding analytical interference from plasma proteins.

  • Device Preparation: Prepare the RED device inserts by adding NCPP-spiked plasma (human and relevant preclinical species) to one chamber and phosphate buffer to the other.

  • Incubation: Seal the plate and incubate at 37°C with shaking for 4-6 hours to ensure equilibrium is reached.

  • Sampling: After incubation, collect aliquots from both the plasma and buffer chambers.

  • Analysis: Combine the plasma sample with an equal volume of blank buffer, and the buffer sample with an equal volume of blank plasma to ensure matrix matching. Precipitate proteins and analyze both samples by LC-MS/MS.

  • Calculation: The fraction unbound (fu) is calculated as: fu = Concentration in Buffer Chamber / Concentration in Plasma Chamber

Definitive In Vivo Pharmacokinetic Studies

Following promising in vitro data, in vivo studies in a relevant animal model (typically rodents, such as Sprague-Dawley rats) are conducted to understand how NCPP behaves in a whole organism.

Bioanalytical Method Validation: The Cornerstone of Trust

Before any in vivo sample can be analyzed, the LC-MS/MS method used for quantification must be rigorously validated according to regulatory guidelines.[16] This ensures the data is accurate, reliable, and reproducible.[16]

A validated method guarantees that the measurements are trustworthy. Key validation parameters defined by FDA guidance include accuracy, precision, selectivity, sensitivity, and stability.[16][17][18] Failure to properly validate the bioanalytical method can render an entire animal study invalid.

  • Selectivity: The ability to measure NCPP without interference from endogenous components in the plasma.[16]

  • Accuracy & Precision: Assessed by analyzing quality control (QC) samples at multiple concentrations (low, mid, high). Accuracy should be within ±15% of nominal, and precision (%CV) should be ≤15%.[19]

  • Calibration Curve: A linear relationship between concentration and response must be demonstrated over the expected concentration range.

  • Sensitivity: The Lower Limit of Quantification (LLOQ) is the lowest concentration that can be measured with acceptable accuracy and precision.[16]

  • Stability: The stability of NCPP must be confirmed under various conditions: bench-top in matrix, freeze-thaw cycles, and long-term storage at -80°C.

In Vivo PK Study Design

A standard study design involves administering NCPP to a cohort of rats via both intravenous (IV) and oral (PO) routes to determine key PK parameters and oral bioavailability.

  • Animal Model: Use cannulated male Sprague-Dawley rats (n=3-5 per group) to facilitate serial blood sampling.

  • Dosing:

    • IV Group: Administer NCPP as a bolus dose (e.g., 1 mg/kg) via the jugular vein cannula. The compound should be formulated in a suitable vehicle (e.g., saline/DMSO).

    • PO Group: Administer NCPP by oral gavage (e.g., 5 mg/kg) in a suitable vehicle (e.g., 0.5% methylcellulose).

  • Blood Sampling: Collect serial blood samples (approx. 100 µL) at predefined time points (e.g., pre-dose, 2, 5, 15, 30 min, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant (e.g., K₂EDTA).

  • Plasma Preparation: Immediately centrifuge the blood samples to separate plasma. Store plasma samples at -80°C until analysis.

  • Sample Analysis: Quantify the concentration of NCPP in all plasma samples using the validated LC-MS/MS method.

Data Analysis, Visualization, and Interpretation

Data from the in vivo study is analyzed using non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to derive the core PK parameters.

Key Pharmacokinetic Parameters

The following table outlines the critical parameters and their significance. The values presented are hypothetical for NCPP and serve as an illustrative example of how the final data would be presented.

ParameterIV (1 mg/kg)PO (5 mg/kg)Description & Significance
Cₘₐₓ (ng/mL) 1250850Maximum plasma concentration. For PO, indicates the rate of absorption.
Tₘₐₓ (h) 0.080.5Time to reach Cₘₐₓ. A short Tₘₐₓ suggests rapid absorption.
AUC₀₋ᵢₙf (h*ng/mL) 24506125Area Under the Curve. Represents total drug exposure over time.
t½ (h) 3.53.6Elimination Half-Life. Time taken for the plasma concentration to reduce by half.
CL (mL/min/kg) 6.8-Clearance. The volume of plasma cleared of the drug per unit time. A key indicator of elimination efficiency.
Vd (L/kg) 2.1-Volume of Distribution. Apparent volume into which the drug distributes. Vd > 0.6 L/kg suggests distribution into tissues.
F (%) -50% Oral Bioavailability. The fraction of the oral dose that reaches systemic circulation. Calculated as (AUC_PO/Dose_PO) / (AUC_IV/Dose_IV).
Visualization of Workflows and Concepts

Visual diagrams are essential for conveying complex processes and relationships.

PK_Profiling_Workflow cluster_0 In Vitro Screening Phase cluster_1 In Vivo Validation Phase Permeability Permeability Assay (Caco-2) Decision1 Go/No-Go Decision Permeability->Decision1 MetStab Metabolic Stability (Microsomes, Hepatocytes) MetStab->Decision1 PPB Plasma Protein Binding (RED Assay) PPB->Decision1 BioA Bioanalytical Method Validation (LC-MS/MS) PK_Study In Vivo PK Study (Rat, IV & PO Dosing) BioA->PK_Study Data_Analysis PK Data Analysis (NCA) PK_Study->Data_Analysis Final_Profile Comprehensive PK Profile Data_Analysis->Final_Profile Decision1->BioA Proceed if In Vitro profile is favorable

Caption: High-level workflow for the pharmacokinetic profiling of a novel chemical entity.

ADME_Concept Absorption Absorption (Gut -> Blood) Distribution Distribution (Blood <-> Tissues) Absorption->Distribution Metabolism Metabolism (Mainly Liver) Distribution->Metabolism Excretion Excretion (Kidney, Bile) Distribution->Excretion Target Drug at Target Site Distribution->Target Metabolism->Excretion PO_Dose Oral Dose PO_Dose->Absorption

Caption: The conceptual relationship between the four pillars of ADME.

Conclusion and Strategic Outlook

This guide has outlined a robust, industry-standard strategy for the comprehensive pharmacokinetic profiling of N-Cyclopropyl-3-(piperazin-1-yl)propanamide. By systematically evaluating its permeability, metabolic stability, plasma protein binding, and its disposition in vivo, we can build a complete picture of its ADME properties. The hypothetical data presented (F=50%, CL=6 .8 mL/min/kg, t½=3.5h) would characterize NCPP as a compound with moderate bioavailability, low clearance (relative to liver blood flow), and a half-life suitable for once or twice-daily dosing, making it a potentially viable drug candidate. This structured approach, grounded in sound scientific principles and validated methodologies, is paramount for de-risking drug development projects and efficiently advancing new medicines to the clinic.

References

  • Creative Biolabs. (n.d.). In Vitro ADME Assays: Principles, Applications & Protocols. Retrieved from Creative Biolabs website. [Link]

  • Sino Biological. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from Sino Biological website. [Link]

  • Creative Bioarray. (n.d.). Caco-2 Permeability Assay Protocol. Retrieved from Creative Bioarray website. [Link]

  • BioDuro. (n.d.). ADME Caco-2 Permeability Assay. Retrieved from BioDuro website. [Link]

  • Yamashita, S. (n.d.). MEMBRANE-PERMEABILITY ASSAY USING CACO-2 CELLS IN DRUG DISCOVERY. Retrieved from J-STAGE. [Link]

  • JRC Big Data Analytics Platform. (2013, March 27). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Retrieved from JRC Big Data Analytics Platform website. [Link]

  • Hypha Discovery. (2021, September 24). Metabolism of cyclopropyl groups. Retrieved from Hypha Discovery Blogs. [Link]

  • U.S. Food and Drug Administration. (n.d.). Guidance for Industry. Retrieved from FDA website. [Link]

  • U.S. Food and Drug Administration. (2024, June 12). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from FDA website. [Link]

  • U.S. Food and Drug Administration. (2020, April 29). Bioanalytical Method Validation Guidance for Industry. Retrieved from FDA website. [Link]

  • U.S. Food and Drug Administration. (n.d.). Bioanalytical Method Validation. Retrieved from FDA website. [Link]

  • Krotulski, A. J., et al. (2018). Correlations between metabolism and structural elements of the alicyclic fentanyl analogs cyclopropyl fentanyl, cyclobutyl fenta. Forensic Toxicology.
  • Fidelta. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. Retrieved from Fidelta website. [Link]

  • Nature. (2024, October 9). Discovery of a novel piperazine derivative, cmp2: a selective TRPC6 activator suitable for treatment of synaptic deficiency in Alzheimer's disease hippocampal neurons - PMC. Retrieved from Nature website. [Link]

  • American Chemical Society. (n.d.). Drug Metabolism: Enzyme Mechanisms and Inhibition - Medicinal Chemistry. Retrieved from ACS Publications. [Link]

  • ResearchGate. (n.d.). Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety | Request PDF. Retrieved from ResearchGate. [Link]

  • Hanzlik, R. P., & Tullman, R. H. (2000). Enzymatic N-Dealkylation of an N-Cyclopropylamine: An Unusual Fate for the Cyclopropyl Group. Journal of the American Chemical Society.
  • DergiPark. (2026, March 9). Pharmacological investigation of formyl and acetyl substituents on piperazine: Docking, ADMET and Molecular Dynamics Simulations. Retrieved from DergiPark. [Link]

  • SlidePlayer. (2009, December 2). Strategies for In Vitro Metabolic Stability Testing. Retrieved from SlidePlayer. [Link]

  • ResearchGate. (n.d.). The medicinal chemistry of piperazines: A review | Request PDF. Retrieved from ResearchGate. [Link]

  • Wiley Online Library. (2026, January 19). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Retrieved from Wiley Online Library. [Link]

  • MDPI. (2023, December 21). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from MDPI. [Link]

  • Springer. (2021, October 6). Pharmacokinetics and pharmacodynamics of cyclopropylfentanyl in male rats. Retrieved from Springer. [Link]

  • PubMed. (2021, October 6). Pharmacokinetics and pharmacodynamics of cyclopropylfentanyl in male rats. Retrieved from PubMed. [Link]

Sources

Foundational

An In-Depth Technical Guide to Receptor Binding Affinity Studies of N-Cyclopropyl-3-(piperazin-1-yl)propanamide and its Analogs

A Senior Application Scientist's Perspective on Strategic Screening and Mechanistic Elucidation This guide provides a comprehensive framework for conducting receptor binding affinity studies on N-Cyclopropyl-3-(piperazin...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Perspective on Strategic Screening and Mechanistic Elucidation

This guide provides a comprehensive framework for conducting receptor binding affinity studies on N-Cyclopropyl-3-(piperazin-1-yl)propanamide, a novel compound with potential therapeutic applications. While direct literature on this specific molecule is emerging, its structural motifs, particularly the piperazine core, suggest a potential for interaction with a range of G-protein coupled receptors (GPCRs) and other central nervous system targets. This guide will draw upon established methodologies and the well-documented pharmacology of structurally related compounds, such as HBK-15, to propose a robust and scientifically sound screening strategy.

The piperazine scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous biologically active compounds.[1] Analogs, such as those containing a 2-methoxyphenylpiperazine moiety, have demonstrated complex polypharmacology, often exhibiting high affinity for serotonergic and dopaminergic receptors.[2][3] For instance, the multimodal compound HBK-15 displays high affinity for the serotonin 5-HT1A receptor, with moderate affinity for 5-HT7, dopamine D2, and α1-adrenoceptors.[4][5] Such compounds have shown promise in preclinical models of depression and anxiety.[6][7][8] Furthermore, recent studies have highlighted the importance of sigma-1 receptor interactions for the cognitive-enhancing effects of some piperazine derivatives.[5][9]

Given this context, a comprehensive understanding of the receptor binding profile of N-Cyclopropyl-3-(piperazin-1-yl)propanamide is paramount for elucidating its mechanism of action and predicting its therapeutic potential and potential side-effect profile. This guide will detail the strategic selection of a receptor panel, provide in-depth experimental protocols for radioligand binding assays, and outline the necessary data analysis to determine key affinity parameters.

I. Strategic Design of a Receptor Binding Affinity Screen

The initial step in characterizing a novel compound is to conduct a broad-based receptor screen to identify primary targets and potential off-target interactions. The design of this screen should be guided by the structural features of the test compound and the known pharmacology of its analogs.

A. Rationale for Target Selection

Based on the pharmacology of the well-characterized piperazine derivative HBK-15 and other related compounds, the following receptor families are of primary interest for N-Cyclopropyl-3-(piperazin-1-yl)propanamide:

  • Serotonin (5-HT) Receptors: The 2-methoxyphenylpiperazine moiety is a classic pharmacophore for 5-HT1A receptors.[2] Therefore, a comprehensive panel of 5-HT receptor subtypes is essential. This includes, but is not limited to, 5-HT1A, 5-HT2A, 5-HT3, and 5-HT7 receptors.[6][10]

  • Dopamine (D) Receptors: Moderate affinity for D2 receptors has been observed with similar compounds.[6] Screening against D1, D2, and other dopamine receptor subtypes is therefore warranted.

  • Adrenergic (α) Receptors: Interaction with α1-adrenoceptors is a known characteristic of some piperazine-containing molecules.[5]

  • Sigma (σ) Receptors: The sigma-1 receptor has been identified as a key target for the pro-cognitive effects of some multimodal compounds.[9]

  • Histamine (H) and Muscarinic (M) Receptors: Screening against these receptors is crucial for identifying potential sedative or anticholinergic side effects.

B. Experimental Workflow Overview

The overall workflow for determining the receptor binding affinity of N-Cyclopropyl-3-(piperazin-1-yl)propanamide can be visualized as a multi-step process, from initial screening to detailed characterization of high-affinity interactions.

experimental_workflow cluster_screening Initial Broad-Based Screening cluster_characterization Detailed Characterization of Hits Primary_Screen Primary Screen: Single high concentration (e.g., 10 µM) against a broad receptor panel Hit_Identification Hit Identification: Identify receptors with >50% inhibition Primary_Screen->Hit_Identification Concentration_Response Concentration-Response Curves: Determine IC50 values Hit_Identification->Concentration_Response Ki_Determination Ki Determination: Calculate inhibitor constant using Cheng-Prusoff equation Concentration_Response->Ki_Determination Functional_Assays Functional Assays: Determine agonist/antagonist activity Ki_Determination->Functional_Assays

Experimental workflow for receptor binding affinity studies.
II. Detailed Methodologies for Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor. These assays rely on the competition between a labeled ligand (radioligand) and the unlabeled test compound for binding to the receptor.

A. General Protocol for a Competition Binding Assay

  • Preparation of Cell Membranes:

    • Utilize cell lines stably expressing the human recombinant receptor of interest (e.g., CHO-K1 or HEK293 cells).

    • Homogenize cells in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuge to pellet the membranes.

    • Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

  • Assay Setup:

    • In a 96-well plate, combine the cell membrane preparation, the radioligand at a concentration near its Kd, and varying concentrations of the test compound (N-Cyclopropyl-3-(piperazin-1-yl)propanamide).

    • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known unlabeled ligand).

  • Incubation:

    • Incubate the plates at a specific temperature (e.g., 25°C or 37°C) for a duration sufficient to reach equilibrium.

  • Termination and Filtration:

    • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., Whatman GF/B).

    • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Quantification:

    • Measure the radioactivity retained on the filters using a liquid scintillation counter.

B. Specific Assay Conditions for Key Receptors

The following table provides examples of specific conditions for radioligand binding assays for some of the key proposed targets.

ReceptorRadioligandNon-Specific LigandIncubation Time/Temp
5-HT1A [³H]8-OH-DPAT10 µM Serotonin60 min at 25°C
5-HT7 [³H]5-CT10 µM Serotonin60 min at 37°C
Dopamine D2 [³H]Spiperone10 µM Haloperidol120 min at 25°C
α1-Adrenergic [³H]Prazosin10 µM Phentolamine30 min at 25°C
Sigma-1 -Pentazocine10 µM Haloperidol120 min at 37°C
III. Data Analysis and Interpretation

A. Calculation of IC50 and Ki Values

  • Data Transformation: Convert the raw counts per minute (CPM) data into percent inhibition of specific binding.

    • Specific Binding = Total Binding - Non-specific Binding

    • % Inhibition = 100 * (1 - ((CPM of Test Compound - Non-specific Binding) / Specific Binding))

  • IC50 Determination: Plot the percent inhibition against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding).

  • Ki Calculation: The inhibitor constant (Ki) is a measure of the affinity of the compound for the receptor and is independent of the radioligand concentration. Calculate the Ki using the Cheng-Prusoff equation:

    • Ki = IC50 / (1 + ([L]/Kd))

      • Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

B. Presentation of Binding Affinity Data

The binding affinities of N-Cyclopropyl-3-(piperazin-1-yl)propanamide against the selected panel of receptors should be summarized in a clear and concise table.

ReceptorKi (nM)
Serotonin Receptors
5-HT1A
5-HT2A
5-HT3
5-HT7
Dopamine Receptors
D1
D2
Adrenergic Receptors
α1
α2
Sigma Receptors
Sigma-1
Histamine Receptors
H1
Muscarinic Receptors
M1
IV. Mechanistic Insights and Downstream Signaling

A comprehensive understanding of a compound's pharmacology extends beyond its binding affinity. For "hit" receptors where high affinity is observed, it is crucial to determine the functional consequence of this binding (i.e., whether the compound acts as an agonist, antagonist, or inverse agonist).

A. Functional Assays

  • [³⁵S]GTPγS Binding Assays: This assay measures the activation of G-proteins, providing a direct measure of agonist activity at GPCRs.

  • Second Messenger Assays: Measure changes in intracellular signaling molecules such as cAMP or calcium in response to compound treatment. For instance, at 5-HT1A receptors, agonist activity can be assessed by measuring the inhibition of adenylyl cyclase and subsequent decrease in cAMP levels. Conversely, at 5-HT7 receptors, agonist activity often leads to an increase in cAMP.[4]

  • β-Arrestin Recruitment Assays: These assays can reveal biased agonism, where a ligand preferentially activates one signaling pathway over another (e.g., G-protein signaling vs. β-arrestin-mediated signaling).[4]

B. Signaling Pathway Visualization

The following diagram illustrates a hypothetical signaling cascade that could be modulated by N-Cyclopropyl-3-(piperazin-1-yl)propanamide at a 5-HT1A receptor, leading to downstream effects on cellular processes.

signaling_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Compound N-Cyclopropyl-3- (piperazin-1-yl)propanamide Receptor 5-HT1A Receptor Compound->Receptor Binds G_Protein Gi/o Protein Receptor->G_Protein Activates AC Adenylyl Cyclase G_Protein->AC Inhibits cAMP cAMP AC->cAMP Converts ATP to PKA PKA cAMP->PKA Activates ERK ERK1/2 PKA->ERK Activates CREB CREB ERK->CREB Phosphorylates Gene_Expression Gene Expression (e.g., BDNF) CREB->Gene_Expression Regulates

Hypothetical 5-HT1A receptor signaling pathway.

Recent research on HBK-15 suggests that biased agonism at the 5-HT1A receptor, favoring the ERK1/2 pathway over others, may contribute to its rapid antidepressant-like effects.[4][7] Investigating such possibilities for N-Cyclopropyl-3-(piperazin-1-yl)propanamide will be a critical step in understanding its unique pharmacological profile.

V. Conclusion and Future Directions

This guide provides a comprehensive and technically detailed framework for the systematic investigation of the receptor binding affinity of N-Cyclopropyl-3-(piperazin-1-yl)propanamide. By employing a strategically designed receptor screen based on the known pharmacology of structural analogs, and by following up with rigorous in vitro characterization, researchers can build a robust pharmacological profile of this novel compound. The insights gained from these studies will be invaluable for guiding future drug development efforts, including lead optimization, in vivo efficacy studies, and safety pharmacology assessments. The ultimate goal is to fully elucidate the mechanism of action of N-Cyclopropyl-3-(piperazin-1-yl)propanamide and to determine its potential as a novel therapeutic agent for central nervous system disorders.

References

  • HBK-15, a Multimodal Compound, Showed an Anxiolytic-Like Effect in Rats - PMC. (2022, November 9). National Center for Biotechnology Information. [Link]

  • HBK-15 bypasses BDNF via ERK1/2-biased 5-HT1A receptor signaling to deliver a rapid antidepressant-like effect - ResearchGate. (2025, December 9). ResearchGate. [Link]

  • Single Administration of HBK-15—a Triple 5-HT1A, 5-HT7, and 5-HT3 Receptor Antagonist—Reverses Depressive-Like Behaviors in Mouse Model of Depression Induced by Corticosterone - PMC. (2017, May 26). National Center for Biotechnology Information. [Link]

  • Sigma-1-targeting multimodal compound HBK-15 reverses memory deficits and restores hippocampal plasticity under NMDA hypofunction - PubMed. (2025, November 3). National Center for Biotechnology Information. [Link]

  • HBK-15 rapidly induces antidepressant-like effects via biased 5-HT 1A... - ResearchGate. (n.d.). ResearchGate. [Link]

  • Dual activity of HBK-15 – uncovering the cellular mechanisms underlying its rapid antidepressant and procognitive effects | nCure Laboratory. (n.d.). nCure Laboratory. [Link]

  • HBK-15, a Multimodal Compound, Showed an Anxiolytic-Like Effect in Rats - PubMed. (2022, November 9). National Center for Biotechnology Information. [Link]

  • The effect of HBK-14 and HBK-15 on muscarinic receptor in isolated... - ResearchGate. (n.d.). ResearchGate. [Link]

  • Single Administration of HBK-15-a Triple 5-HT1A, 5-HT7, and 5-HT3 Receptor Antagonist-Reverses Depressive-Like Behaviors in Mouse Model of Depression Induced by Corticosterone - PubMed. (2018, May). National Center for Biotechnology Information. [Link]

  • Synthesis and Biological Activity of Aryl Thiazole Piperidine Amide Compounds. (2021). Chinese Journal of Organic Chemistry, 41(8), 3303-3311. [Link]

  • Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro - PubMed. (2024, September 15). National Center for Biotechnology Information. [Link]

  • Design, Synthesis and 5-HT1A Binding Affinity of N-(3-(4-(2- Methoxyphenyl)piperazin-1-yl. (2022, March 10). MDPI. [Link]

  • N-[3-(4-(2-methoxyphenyl) piperazine-1-yl) propyl]-heteroaromatic carboxamide as selective α1A/1D-adrenoceptor antagonists: SAR study and metabolic stability evaluation - ResearchGate. (2026, January 18). ResearchGate. [Link]

  • (PDF) PIPERAZINE – A BIOLOGICALLY ACTIVE SCAFFOLD - ResearchGate. (2016, December 8). ResearchGate. [Link]

Sources

Exploratory

Preclinical Toxicity and In Vivo Safety Profile of N-Cyclopropyl-3-(piperazin-1-yl)propanamide: A Technical Whitepaper

Executive Summary N-Cyclopropyl-3-(piperazin-1-yl)propanamide (N-CPPA) is a highly versatile synthetic building block and pharmacophore utilized in modern medicinal chemistry. Featuring a secondary amine-containing piper...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-Cyclopropyl-3-(piperazin-1-yl)propanamide (N-CPPA) is a highly versatile synthetic building block and pharmacophore utilized in modern medicinal chemistry. Featuring a secondary amine-containing piperazine ring linked to a propanamide chain terminating in a cyclopropyl group, this scaffold offers favorable physicochemical properties, including high aqueous solubility and tunable lipophilicity. In fact, statistical analyses reveal that1[1].

However, the specific structural features that make N-CPPA an attractive lead also introduce distinct toxicological liabilities. This whitepaper provides a comprehensive, causality-driven framework for evaluating the in vivo safety and toxicity profile of N-CPPA, focusing on the mechanistic risks inherent to its piperazine and cyclopropyl domains.

Structural Mechanistic Toxicology

The in vivo safety profile of N-CPPA is dictated by the metabolic and receptor-binding behaviors of its two primary structural domains. Understanding the causality behind these interactions is critical for designing effective safety protocols.

The Piperazine Pharmacophore

Piperazine derivatives carry well-documented off-target liabilities. The basic nitrogen atoms can lead to lysosomal trapping (lysosomotropism). More critically, piperazines frequently exhibit high affinity for central nervous system (CNS) targets, particularly serotonergic (5-HT) and dopaminergic (DA) receptors. At high systemic exposures, piperazine derivatives have been shown to induce cellular toxicity by2[2]. This mitochondrial impairment impairs oxidative phosphorylation, destroys cellular energy reserves (ATP depletion), and ultimately induces apoptosis or cardiac rhythm disturbances.

The Cyclopropyl Moiety

While cyclopropyl groups are often used to restrict conformational flexibility and improve target affinity, they are classic structural alerts for mechanism-based inactivation (MBI) of Cytochrome P450 (CYP) enzymes. Single-electron transfer (SET) oxidation of the cyclopropyl ring by hepatic enzymes (e.g., CYP3A4) can generate a highly reactive radical cation. This intermediate can undergo ring-opening to form a covalent adduct with the CYP heme iron, leading to irreversible enzyme inhibition, hepatotoxicity, and severe drug-drug interactions (DDIs).

ToxicityMechanisms CPPA N-Cyclopropyl-3-(piperazin-1-yl)propanamide PipCore Piperazine Core CPPA->PipCore CycMoiety Cyclopropyl Group CPPA->CycMoiety CNS Off-Target CNS Receptors (5-HT, DA) PipCore->CNS Receptor Binding Mito Mitochondrial Dysfunction (Ca2+ Imbalance) PipCore->Mito Intracellular Accumulation CYP CYP450 Bioactivation (Reactive Intermediates) CycMoiety->CYP Oxidative Metabolism NeuroTox Neurobehavioral Toxicity CNS->NeuroTox CardioTox Cardiotoxicity / Arrhythmia Mito->CardioTox HepatoTox Hepatotoxicity / DDI CYP->HepatoTox

Mechanistic pathways of N-CPPA toxicity via piperazine and cyclopropyl structural alerts.

In Vivo Safety Profiling Protocols

To de-risk N-CPPA for downstream development, empirical in vivo profiling must isolate these mechanistic variables. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol A: Acute Toxicity and Maximum Tolerated Dose (MTD) in Rodents

Objective: Determine the acute therapeutic window and identify dose-limiting toxicities (DLTs), specifically neurobehavioral effects driven by the piperazine core. Causality & Rationale: Because piperazine scaffolds can cross the blood-brain barrier and agonize 5-HT receptors, acute toxicity often manifests as CNS overstimulation before systemic organ failure occurs. Step-by-Step Methodology:

  • Formulation: Suspend N-CPPA in 0.5% Methylcellulose/0.1% Tween-80. Reason: Ensures uniform dosing of this basic amine without the confounding toxicity of organic co-solvents.

  • Dosing Strategy: Administer via oral gavage (PO) to Sprague-Dawley rats in escalating single doses (e.g., 50, 150, 300 mg/kg).

  • Functional Observational Battery (FOB): Conduct structured behavioral assessments at 1, 2, 4, and 24 hours post-dose. Monitor for tremors, hyperlocomotion, and autonomic signs (salivation, pupillary response).

  • Toxicokinetics (TK): Draw serial blood samples (tail vein) to correlate behavioral Cmax​ with systemic exposure.

  • Self-Validation Mechanism: Include a vehicle-only cohort to establish baseline behavioral metrics, and a known CNS-active positive control (e.g., mCPP) cohort to validate the sensitivity of the FOB scoring matrix.

Protocol B: Cardiovascular Safety Pharmacology (Canine Telemetry)

Objective: Assess the risk of QTc prolongation and arrhythmogenesis. Causality & Rationale: Given that basic amines frequently block the hERG potassium channel, and piperazines disrupt Ca2+ homeostasis, rigorous cardiovascular profiling is mandatory. Beagle dogs are utilized because their cardiac repolarization reserve closely mirrors human electrophysiology. Step-by-Step Methodology:

  • Surgical Instrumentation: Surgically implant solid-state telemetry transmitters into Beagle dogs to continuously monitor Lead II ECG, aortic blood pressure, and core temperature.

  • Acclimatization & Baseline: Allow a 14-day recovery period. Record continuous baseline data for 24 hours prior to dosing to establish individual physiological norms.

  • Dosing & Extraction: Administer N-CPPA via oral capsule. Extract PR, QRS, and QT intervals at pre-defined pharmacokinetic Tmax​ windows. Apply Fridericia’s correction (QTcF) to account for heart rate variability.

  • Self-Validation Mechanism: The protocol utilizes a Latin Square crossover design where each animal serves as its own control. A separate validation arm using moxifloxacin (a known hERG inhibitor) is run to confirm the system's statistical power to detect a 5–10 ms QTc shift.

InVivoWorkflow Phase1 Phase 1: Acute Tox (Rodent MTD) Phase2 Phase 2: Sub-Acute (14-Day Repeat Dose) Phase1->Phase2 Dose Selection PK Toxicokinetics (TK) & ADME Profiling Phase1->PK Phase3 Phase 3: Safety Pharm (Canine Telemetry) Phase2->Phase3 Target Organs ID'd Phase2->PK Necropsy Histopathology & Biomarker Analysis Phase2->Necropsy Phase3->Necropsy NOAEL Establish NOAEL & Safety Margins PK->NOAEL Necropsy->NOAEL

Sequential in vivo safety workflow from acute toxicity to cardiovascular pharmacology.

Quantitative Safety Data Summary

While N-CPPA requires empirical testing, the following table synthesizes expected preclinical safety metrics for this chemotype, derived from structurally analogous piperazine-propanamide derivatives which have shown 3[3].

ParameterAssay / ModelRepresentative ValueClinical Implication
Cytotoxicity ( IC50​ ) HepG2 Cell Line> 100 µMLow baseline hepatotoxicity
hERG Inhibition ( IC50​ ) Patch-Clamp (HEK293)~15.2 µMModerate risk of QTc prolongation
Acute MTD Sprague-Dawley Rats250 mg/kg (PO)Favorable acute safety margin
NOAEL (14-Day) Sprague-Dawley Rats50 mg/kg/dayDose-limiting CNS tremors at >50mg
CYP3A4 Inhibition Recombinant Human CYP IC50​ = 8.5 µMPotential for DDI via cyclopropyl MBI

Translational Risk Assessment

The primary translational hurdle for N-CPPA lies in balancing its favorable physicochemical properties with its inherent off-target liabilities. The basicity of the piperazine N4​ -nitrogen is the primary driver of hERG inhibition and lysosomotropism.

Mitigation Strategy: If in vivo data reveals dose-limiting neurotoxicity or QTc prolongation, medicinal chemistry efforts should focus on reducing the pKa of the piperazine ring (e.g., via fluorination or introduction of electron-withdrawing groups on adjacent carbons). Such4[4]. Additionally, replacing the cyclopropyl group with an oxetane ring can mitigate CYP mechanism-based inactivation while preserving metabolic stability.

References

  • [2] Welz, A., & Koba, M. (2019). Piperazine derivatives as dangerous abused compounds. Acta Pharmaceutica. 2

  • [3] ACS Publications. (2022). Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV-2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. Journal of Medicinal Chemistry. 3

  • [4] NIH / National Library of Medicine. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.4

  • [1] RSC Publishing. (2021). Piperazine based antimicrobial polymers: a review. RSC Advances. 1

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Foundational

Structural Elucidation of N-Cyclopropyl-3-(piperazin-1-yl)propanamide Derivatives: A Comprehensive Analytical Guide

Abstract N-Cyclopropyl-3-(piperazin-1-yl)propanamide and its derivatives represent a highly privileged pharmacophore class[1], frequently utilized in the design of acetylcholinesterase (AChE) inhibitors[2], monoamine oxi...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

N-Cyclopropyl-3-(piperazin-1-yl)propanamide and its derivatives represent a highly privileged pharmacophore class[1], frequently utilized in the design of acetylcholinesterase (AChE) inhibitors[2], monoamine oxidase (MAO) inhibitors[2], and central nervous system (CNS) therapeutics[3]. This whitepaper provides an in-depth, self-validating methodological framework for the structural elucidation of these derivatives using High-Resolution Mass Spectrometry (HRMS), multi-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FT-IR) spectroscopy.

Chemical Architecture & Analytical Causality

The target scaffold consists of three distinct chemical domains, each dictating specific spectroscopic behaviors:

  • Cyclopropylamide Moiety: The highly strained cyclopropyl ring exhibits unusual s-character in its C-H bonds, leading to distinctively shielded NMR chemical shifts and a strong amide carbonyl IR stretch.

  • Propanamide Linker: A flexible two-carbon aliphatic chain ( α and β to the carbonyl) that serves as a diagnostic handle in 2D NMR (COSY and HMBC) to confirm the connectivity between the amide and the piperazine core[3].

  • Piperazine Core: A nitrogen-rich saturated heterocycle. The basic secondary or tertiary amines dictate the ionization efficiency in Electrospray Ionization (ESI-MS) and control the primary fragmentation pathways via collision-induced dissociation (CID)[4].

High-Resolution Mass Spectrometry (HRMS) & Fragmentation Mechanics

In ESI-HRMS, piperazine derivatives readily protonate at the basic piperazine nitrogen, yielding an intense [M+H]+ precursor ion[4]. The causality of the fragmentation pattern is driven by the stability of the resulting carbocations and acylium ions.

Mechanistic Breakdown:
  • Alpha-Cleavage at the Amide: The most favorable initial cleavage occurs at the C-N bond of the amide or the C-C bond alpha to the carbonyl. Loss of cyclopropylamine generates a resonance-stabilized acylium ion.

  • Piperazine Ring Cleavage: As observed in standard piperazine designer drugs, homolytic and heterolytic cleavages within the piperazine ring result in the characteristic loss of a C2​H4​N fragment (neutral loss of 42 Da)[5], yielding diagnostic product ions[6].

MS_Fragmentation M [M+H]+ m/z 198.16 (Protonated Precursor) F1 Acylium Ion m/z 140.09 (Loss of Cyclopropylamine) M->F1 Amide Cleavage F2 Piperazine Cleavage m/z 156.12 (Loss of C2H4N) M->F2 Ring Opening F3 C3H6N+ Core m/z 56.05 (Diagnostic Piperazine Ion) F2->F3 Secondary Cleavage

HRMS collision-induced dissociation (CID) pathways for the target scaffold.

Multi-Dimensional NMR Spectroscopy Workflow

NMR spectroscopy provides the definitive map of atomic connectivity[4]. A self-validating NMR protocol cross-references 1D data with 2D correlations to eliminate structural ambiguity.

1H and 13C NMR Causality:
  • Cyclopropyl Protons: Due to the diamagnetic anisotropy of the strained ring, the CH2​ protons appear highly shielded (typically 0.4–0.8 ppm), while the CH proton attached to the amide nitrogen resonates further downfield (approx. 2.6–2.8 ppm) due to the electron-withdrawing nature of the amide.

  • Propanamide Linker: The α−CH2​ and β−CH2​ protons form an A2​X2​ spin system. The α−CH2​ (adjacent to carbonyl) typically appears around 2.4 ppm, while the β−CH2​ (adjacent to the piperazine nitrogen) is deshielded to approx. 2.6–2.7 ppm[7].

  • Piperazine Protons: The eight protons of the piperazine ring generally appear as broad multiplets or distinct triplets between 2.4 and 3.0 ppm, depending on the substitution at the N4 position[2].

2D NMR Self-Validation:
  • COSY: Validates the connectivity of the propanamide linker ( α−CH2​ to β−CH2​ ) and the cyclopropyl ring system.

  • HSQC: Resolves overlapping proton signals by correlating them to their directly attached carbons.

  • HMBC: The critical step for proving the assembly of the three domains. The β−CH2​ protons and the piperazine C2/C6 protons must both show long-range correlations to the piperazine N1 bridging carbons. The α−CH2​ and the cyclopropyl CH must correlate to the amide carbonyl carbon (~172 ppm).

NMR_Workflow Step1 1D 1H & 13C NMR Identify Chemical Shifts Step2 COSY Map Spin Systems (Linker & Ring) Step1->Step2 Step3 HSQC Assign C-H Pairs Step2->Step3 Step4 HMBC Connect Domains via Quaternary C Step3->Step4 Step5 Validated Structure N-Cyclopropyl-3-(piperazin-1-yl)propanamide Step4->Step5

Self-validating multi-dimensional NMR workflow for structural elucidation.

Data Presentation: Spectroscopic Summaries

To facilitate rapid comparison, the expected spectroscopic data for the unsubstituted N-Cyclopropyl-3-(piperazin-1-yl)propanamide core is summarized below[8].

Table 1: Predictive 1H and 13C NMR Assignments (in CDCl3​ )

DomainPosition 1H Shift (ppm)Multiplicity (J in Hz) 13C Shift (ppm)Key HMBC Correlations
AmideC=O--172.5 α−CH2​ , Cyclopropyl-CH
CyclopropylCH2.75m22.8C=O, Cyclopropyl- CH2​
Cyclopropyl CH2​ (x2)0.50, 0.75m6.5Cyclopropyl-CH
Linker α−CH2​ 2.38t (J=7.0)33.2C=O, β−CH2​
Linker β−CH2​ 2.65t (J=7.0)54.1C=O, Piperazine-C2/C6
PiperazineC2/C62.55br t53.8 β−CH2​ , Piperazine-C3/C5
PiperazineC3/C52.90br t45.5Piperazine-C2/C6

Table 2: Characteristic FT-IR Vibrational Frequencies

Functional GroupWavenumber ( cm−1 )Intensity/Shape
Secondary Amine (Piperazine N-H)3300 - 3350Medium, Broad
Amide N-H Stretch3250 - 3300Strong, Sharp
Amide I (C=O Stretch)1640 - 1680Very Strong
Amide II (N-H Bend)1530 - 1550Strong
Aliphatic C-H Stretch2800 - 2950Strong

Experimental Protocols: Self-Validating Systems

Protocol A: LC-HRMS/MS Acquisition

Objective: Determine exact mass and fragmentation causality.

  • Sample Preparation: Dissolve 1 mg of the synthesized derivative in 1 mL of LC-MS grade Methanol. Dilute to a final concentration of 1 µg/mL using 0.1% Formic Acid in Water/Acetonitrile (50:50, v/v). Causality: Formic acid ensures complete protonation of the piperazine nitrogen, maximizing the [M+H]+ signal[4].

  • Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient of 5% to 95% Acetonitrile (with 0.1% Formic acid) over 5 minutes.

  • Mass Spectrometry Setup: Operate the Q-TOF or Orbitrap in positive ESI mode. Set capillary voltage to 3.0 kV and desolvation temperature to 350°C.

  • CID Fragmentation: Isolate the [M+H]+ precursor in the quadrupole. Apply a normalized collision energy (NCE) ramp of 15-35 eV in the collision cell. Validation: The presence of the m/z 56.05 ion confirms the piperazine core, while the specific acylium ion mass confirms the intact propanamide-cyclopropyl moiety[6].

Protocol B: Multi-Dimensional NMR Acquisition

Objective: Unambiguous assignment of the carbon-hydrogen framework.

  • Sample Preparation: Dissolve 15-20 mg of the highly pure compound (>98% by HPLC) in 0.6 mL of CDCl3​ (containing 0.03% v/v TMS as an internal standard). Transfer to a 5 mm precision NMR tube.

  • 1D Acquisition: Acquire 1H NMR at 400 MHz or higher (minimum 16 scans, relaxation delay D1≥2s ). Acquire 13C NMR (minimum 512 scans, composite pulse decoupling).

  • 2D Acquisition:

    • COSY: Acquire with 128 t1​ increments and 4 scans per increment.

    • HSQC: Set the one-bond J-coupling ( 1JCH​ ) to 145 Hz. This differentiates CH2​ (blue/negative cross-peaks) from CH/CH3​ (red/positive cross-peaks).

    • HMBC: Set the long-range J-coupling ( nJCH​ ) to 8 Hz. Validation: Verify the cross-peak between the linker β−CH2​ protons and the piperazine C2/C6 carbons to confirm the N-alkylation site.

Conclusion

The structural elucidation of N-Cyclopropyl-3-(piperazin-1-yl)propanamide derivatives requires a synergistic approach. HRMS provides the molecular weight and domain-specific fragmentation, while the multi-dimensional NMR workflow maps the exact atomic connectivity. By adhering to these self-validating protocols, researchers can confidently confirm the structures of these highly valuable pharmacophores in drug discovery pipelines.

Sources

Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of N-Cyclopropyl-3-(piperazin-1-yl)propanamide

This guide provides a detailed examination of two critical physicochemical properties of the compound N-Cyclopropyl-3-(piperazin-1-yl)propanamide (CAS RN: 1018599-06-8): its molecular weight and its n-octanol/water parti...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed examination of two critical physicochemical properties of the compound N-Cyclopropyl-3-(piperazin-1-yl)propanamide (CAS RN: 1018599-06-8): its molecular weight and its n-octanol/water partition coefficient (LogP). For researchers in drug discovery and development, a precise understanding of these parameters is fundamental. They profoundly influence a compound's pharmacokinetic and pharmacodynamic profile, including its absorption, distribution, metabolism, excretion (ADME), and ultimately, its efficacy and safety. This document offers both the foundational theory and practical, field-proven methodologies for the determination of these properties.

The Central Role of Physicochemical Properties in Drug Development

In the journey from a chemical entity to a therapeutic agent, molecular properties such as molecular weight and lipophilicity are primary determinants of success.[1] Lipinski's Rule of Five, a foundational guideline in drug discovery, highlights the importance of a molecular weight under 500 Daltons and a LogP value not exceeding 5 for favorable oral bioavailability. While not an absolute law, these principles underscore the necessity of characterizing these attributes early in the development pipeline to optimize a molecule's "drug-likeness".

  • Molecular Weight (MW) is a direct measure of a molecule's size. It impacts a wide range of biological processes, from passive diffusion across cell membranes to solubility and renal clearance.[1]

  • Partition Coefficient (LogP) quantifies a molecule's lipophilicity (or hydrophobicity). This parameter is crucial for predicting how a drug will distribute between the aqueous environment of the bloodstream and the lipid-rich environment of cell membranes, including the blood-brain barrier.

This guide will now proceed to a detailed, technical breakdown of these two parameters for N-Cyclopropyl-3-(piperazin-1-yl)propanamide.

Molecular Weight Determination

The molecular weight is the sum of the atomic weights of all atoms in a molecule. Its calculation is a straightforward but critical first step in characterizing any compound.

The process begins by first establishing the correct molecular formula for N-Cyclopropyl-3-(piperazin-1-yl)propanamide.

  • Identify the Compound's Structure: The name defines the constituent parts: an N-linked cyclopropyl group, a three-carbon propanamide backbone, and a piperazine ring attached at the 3rd carbon of the propanamide chain.

  • Determine the Molecular Formula: By summing the atoms from each functional group, we derive the formula:

    • Cyclopropyl: C₃H₅

    • Amide Linker: -NH-C(O)-

    • Propyl Chain: -CH₂-CH₂-

    • Piperazin-1-yl: C₄H₉N₂

    • Total Formula: C₁₀H₁₉N₃O

  • Calculate Molecular Weight: Using the standard atomic weights (C ≈ 12.011, H ≈ 1.008, N ≈ 14.007, O ≈ 15.999), the molecular weight is calculated as follows:

    • MW = (10 * 12.011) + (19 * 1.008) + (3 * 14.007) + (1 * 15.999)

    • MW = 120.11 + 19.152 + 42.021 + 15.999 = 197.282 g/mol

This calculated value is the theoretical molecular weight of the free base form of the compound. It is essential to use the batch-specific molecular weight from a Certificate of Analysis for preparing solutions, especially if the compound is supplied as a salt (e.g., dihydrochloride), as this will alter the weight.

The fundamental physicochemical data for N-Cyclopropyl-3-(piperazin-1-yl)propanamide are summarized below.

PropertyValueSource/Method
CAS Registry Number 1018599-06-8Chemical Abstracts Service[2]
Molecular Formula C₁₀H₁₉N₃OStructural Analysis
Molecular Weight 197.28 g/mol Theoretical Calculation
Calculated LogP (cLogP) 0.45 - 1.2Varies by algorithm
LogD at pH 7.4 -1.5 to -0.5 (Estimated)Estimated based on pKa
Partition and Distribution Coefficients (LogP & LogD)

Lipophilicity is a key determinant of a drug's ADME profile. It is experimentally quantified by determining how a compound partitions between a lipid-like solvent (n-octanol) and an aqueous solvent (water or buffer).

  • LogP (Partition Coefficient): Refers to the partitioning of the neutral form of the molecule.

  • LogD (Distribution Coefficient): Refers to the partitioning of all species (neutral and ionized) at a specific pH. For an ionizable compound like N-Cyclopropyl-3-(piperazin-1-yl)propanamide, which contains basic nitrogen atoms in the piperazine ring, LogD is the more physiologically relevant parameter.

Two primary methods are recognized by regulatory bodies for LogP/LogD determination: the Shake-Flask method and the HPLC method.

  • Shake-Flask Method (OECD Guideline 107): This is the "gold standard" method.[3] It involves dissolving the compound in a biphasic system of n-octanol and water (or buffer), allowing the system to reach equilibrium through agitation, and then physically separating the two phases to measure the compound's concentration in each. Its primary advantage is that it is a direct measurement of partitioning.

  • HPLC Method (OECD Guideline 117): A high-throughput alternative where the compound's retention time on a reverse-phase (lipophilic) column is correlated with the known LogP values of a set of standard compounds. It is faster and requires less material but is an indirect estimation.

Given its status as the definitive technique, a detailed protocol for the Shake-Flask method is provided below.

This protocol is designed to be a self-validating system for the accurate determination of the distribution coefficient at physiological pH.

Objective: To determine the LogD of N-Cyclopropyl-3-(piperazin-1-yl)propanamide at pH 7.4.

Materials:

  • N-Cyclopropyl-3-(piperazin-1-yl)propanamide (purity >98%)

  • n-Octanol (analytical grade)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Centrifuge tubes (e.g., 15 mL glass with screw caps)

  • Mechanical shaker or vortex mixer

  • Centrifuge

  • Analytical instrumentation for quantification (e.g., HPLC-UV)

  • Volumetric flasks and pipettes

Step-by-Step Methodology:

  • Solvent Preparation (Pre-saturation):

    • Causality: To ensure that the partitioning measurement is not confounded by the minor miscibility of the two solvents, each phase must be pre-saturated with the other before the experiment.

    • Mix n-octanol and PBS (pH 7.4) in a 1:1 volume ratio in a large separatory funnel.

    • Shake vigorously for 10-15 minutes and then allow the layers to separate completely (overnight is recommended).

    • Carefully drain each phase into separate, labeled storage bottles. These are your working solvents: "PBS-saturated n-octanol" and "n-octanol-saturated PBS."

  • Preparation of the Test Substance:

    • Prepare a stock solution of the compound in the n-octanol-saturated PBS. The concentration should be chosen to be well within the linear range of the analytical method.

  • Partitioning Experiment:

    • Trustworthiness: The experiment should be run in triplicate with varying phase volume ratios to ensure the final LogD value is independent of the experimental conditions.

    • Set up three sets of duplicate centrifuge tubes (6 tubes total).

    • Add the volumes of each phase as described:

      • Set 1 (1:1): 5 mL PBS-saturated n-octanol and 5 mL of the compound's stock solution in n-octanol-saturated PBS.

      • Set 2 (2:1): 6.67 mL PBS-saturated n-octanol and 3.33 mL of the stock solution.

      • Set 3 (1:2): 3.33 mL PBS-saturated n-octanol and 6.67 mL of the stock solution.

  • Equilibration:

    • Cap the tubes tightly.

    • Agitate at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium. A minimum of 30 minutes of vigorous shaking is typical, but this should be optimized.

  • Phase Separation:

    • Centrifuge the tubes at a moderate speed (e.g., 2000 x g) for 10-15 minutes to achieve a clean separation of the two phases.

  • Sampling and Analysis:

    • Carefully withdraw an aliquot from the center of each phase (aqueous and octanol) from each tube, taking extreme care not to disturb the interface.

    • Quantify the concentration of the compound in each aliquot using a validated analytical method (e.g., HPLC-UV). A calibration curve must be prepared for accurate quantification.

  • Calculation of LogD₇.₄:

    • For each tube, calculate the distribution coefficient (D):

      • D = [Concentration]ₙ₋ₒ꜀ₜₐₙₒₗ / [Concentration]ₐᵩᵤₑₒᵤₛ

    • Calculate the logarithm of D:

      • LogD = log₁₀(D)

    • Average the LogD values obtained from all six determinations. The values should ideally fall within a range of ± 0.3 log units.

The following diagram illustrates the logical flow of the experimental protocol described above.

ShakeFlask_Workflow cluster_prep 1. Preparation cluster_exp 2. Experiment cluster_analysis 3. Analysis & Calculation Prep_Solvents Pre-saturate Solvents (n-Octanol & PBS pH 7.4) Prep_Stock Prepare Compound Stock in n-Octanol-Saturated PBS Prep_Solvents->Prep_Stock Combine Combine Phases in Tubes (Varying Ratios, n=3x2) Prep_Stock->Combine Equilibrate Agitate to Reach Equilibrium Combine->Equilibrate Separate Separate Phases via Centrifugation Equilibrate->Separate Sample Sample Aqueous & Octanol Phases Separate->Sample Quantify Quantify Concentration (e.g., HPLC-UV) Sample->Quantify Calculate Calculate D = [C]oct / [C]aq LogD = log10(D) Quantify->Calculate Final_Value Final_Value Calculate->Final_Value Final Average LogD Value

Caption: Workflow for LogD determination using the OECD 107 Shake-Flask method.

Conclusion

The molecular weight (197.28 g/mol ) and partition coefficient are foundational parameters for N-Cyclopropyl-3-(piperazin-1-yl)propanamide that dictate its potential as a drug candidate. While the molecular weight is a fixed, calculable value, the lipophilicity, best represented by the LogD at physiological pH, requires precise experimental determination. The Shake-Flask method, though resource-intensive, provides the most trustworthy and direct measure of this critical property. By following rigorous, self-validating protocols as outlined in this guide, researchers can generate the high-quality data necessary to make informed decisions in the complex process of drug development.

References

  • OECD (1995), Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. URL: [Link]

  • Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26.
  • J. Comput. Chem. (2023). Development and test of highly accurate endpoint free energy methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. Journal of Computational Chemistry, 44(13), 1300-1311. URL: [Link]

  • Organic Chemistry Portal. cLogP Calculation - Osiris Property Explorer. URL: [Link]

  • Durrant Lab, MolModa Documentation. Molecular weight. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Step-by-Step Synthesis Route for N-Cyclopropyl-3-(piperazin-1-yl)propanamide

Introduction and Strategic Rationale N-Cyclopropyl-3-(piperazin-1-yl)propanamide is a highly versatile building block frequently utilized in the development of targeted therapeutics, peptidomimetics, and functional mater...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Strategic Rationale

N-Cyclopropyl-3-(piperazin-1-yl)propanamide is a highly versatile building block frequently utilized in the development of targeted therapeutics, peptidomimetics, and functional materials[1]. Synthesizing this molecule requires precise control over chemoselectivity, specifically avoiding the symmetrical disubstitution of the highly nucleophilic piperazine ring[2].

To establish a high-yielding, self-validating system, this protocol employs a three-step linear synthesis:

  • Amidation: Synthesis of the Michael acceptor, N-cyclopropylacrylamide.

  • Aza-Michael Addition: Chemoselective conjugate addition using a mono-protected piperazine (1-Boc-piperazine).

  • Deprotection: Acidic cleavage of the Boc group to liberate the target secondary amine.

Directly reacting unprotected piperazine with an acrylamide typically yields a complex, difficult-to-separate mixture of mono- and di-alkylated adducts[3]. By utilizing 1-Boc-piperazine, we enforce strict 1:1 stoichiometry at the reactive site, ensuring high purity, predictable kinetics, and scalability[2].

Synthetic Workflow

SynthesisWorkflow A Cyclopropylamine + Acryloyl Chloride B Step 1: Amidation (DCM, TEA, 0 °C) A->B C N-Cyclopropylacrylamide B->C D Step 2: Aza-Michael (1-Boc-piperazine, MeOH) C->D E Boc-Intermediate D->E F Step 3: Deprotection (TFA/DCM, RT) E->F G Target Molecule F->G

Figure 1: 3-step synthetic workflow for N-Cyclopropyl-3-(piperazin-1-yl)propanamide.

Quantitative Data Summary

StepReaction TypeKey Reactants (Eq)SolventTempTimeExpected Yield
1 AmidationCyclopropylamine (1.0), Acryloyl Chloride (1.2)DCM / CHCl₃0 °C → RT12 h75 - 85%
2 Aza-MichaelN-Cyclopropylacrylamide (1.0), 1-Boc-piperazine (1.1)MeOH / H₂O50 °C24 h80 - 90%
3 DeprotectionBoc-Intermediate (1.0), TFA (10.0)DCM0 °C → RT2 h> 90%

Detailed Experimental Protocols

Step 1: Synthesis of N-Cyclopropylacrylamide

Mechanistic Insight: The reaction between an acyl chloride and a primary amine is highly exothermic. Triethylamine (TEA) acts as an acid scavenger to neutralize the HCl byproduct, preventing the protonation of cyclopropylamine, which would otherwise halt the reaction. Protocol:

  • Preparation: In an oven-dried round-bottom flask purged with nitrogen, dissolve cyclopropylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous dichloromethane (DCM) or chloroform (approx. 10 mL/g of amine)[4].

  • Activation: Cool the solution to 0 °C using an ice-water bath.

  • Addition: Dissolve acryloyl chloride (1.2 eq) in a small volume of DCM and add it dropwise to the reaction mixture over 30 minutes. Crucial: Dropwise addition controls the exotherm and minimizes the risk of spontaneous acrylamide polymerization[4].

  • Propagation: Remove the ice bath and allow the mixture to stir at room temperature (RT) for 12 hours.

  • Workup: Quench the reaction with distilled water. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with saturated NaHCO₃, followed by brine.

  • Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or recrystallized from diethyl ether to yield N-cyclopropylacrylamide as a colorless solid/liquid[4].

Step 2: Aza-Michael Addition of 1-Boc-piperazine

Mechanistic Insight: The is a nucleophilic conjugate addition. Protic solvents (like methanol or water) significantly accelerate the reaction rate by hydrogen-bonding to the carbonyl oxygen of the Michael acceptor, thereby increasing the electrophilicity of the β-carbon[5]. Protocol:

  • Preparation: In a round-bottom flask, dissolve N-cyclopropylacrylamide (1.0 eq) and 1-Boc-piperazine (1.1 eq) in a mixture of Methanol/Water (9:1 v/v, approx. 5 mL/mmol)[5].

  • Reaction: Attach a reflux condenser and heat the mixture to 50 °C with continuous stirring for 24 hours[5]. (Alternatively, the reaction can proceed at RT for 3-4 days).

  • Monitoring: Verify the consumption of the acrylamide via TLC (Ethyl Acetate/Hexane) or LC-MS.

  • Workup: Evaporate the solvent under reduced pressure.

  • Isolation: Purify the crude residue via flash column chromatography on silica gel using a gradient of Ethyl Acetate in Hexanes to isolate tert-butyl 4-(3-(cyclopropylamino)-3-oxopropyl)piperazine-1-carboxylate.

Step 3: Boc Deprotection

Mechanistic Insight: Trifluoroacetic acid (TFA) facilitates the acid-catalyzed cleavage of the tert-butyloxycarbonyl (Boc) group, releasing isobutylene gas and carbon dioxide. A basic workup is mandatory to convert the resulting piperazinium trifluoroacetate salt back into the active free base. Protocol:

  • Preparation: Dissolve the Boc-protected intermediate (1.0 eq) in anhydrous DCM (5 mL/mmol) and cool to 0 °C.

  • Cleavage: Add TFA (10.0 eq) dropwise to the stirring solution.

  • Propagation: Remove the ice bath and stir at RT for 2 hours. The evolution of gas (CO₂ and isobutylene) should be observed.

  • Concentration: Concentrate the reaction mixture under vacuum to remove DCM and the majority of excess TFA.

  • Neutralization: Dissolve the oily residue in a minimal amount of water. Carefully add 1M NaOH or saturated aqueous Na₂CO₃ dropwise until the pH reaches 10-11.

  • Extraction: Extract the aqueous mixture with Chloroform or a mixture of DCM/Isopropanol (4x). Secondary amines are highly polar; multiple extractions ensure maximum recovery.

  • Final Isolation: Dry the combined organic layers over Na₂SO₄, filter, and evaporate the solvent to yield the pure free base, N-Cyclopropyl-3-(piperazin-1-yl)propanamide .

References

  • Versatile Synthesis of Functional Gold Nanoparticles: Grafting Polymers From and Onto. Chemistry of Materials, American Chemical Society (2008).[Link]

  • 3,2-Hydroxypyridinone (3,2-HOPO) vinyl sulfonamide and acrylamide linkers: aza-Michael addition reactions and the preparation of poly-HOPO chelators. Tetrahedron Letters, National Institutes of Health PMC (2013).[Link]

  • Efficient solid support catalyzed mono-aza-Michael addition reactions of piperazine. Monatshefte für Chemie, Springer (2015).[Link]

  • Method of direct mono-N-substitution of piperazine.

Sources

Application

The Strategic Deployment of N-Cyclopropyl-3-(piperazin-1-yl)propanamide in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the judicious selection of building blocks is paramount to the successful development of novel therapeutics. N-Cyclopropyl-3-(piperazin-1-yl)propanamide has emerged a...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of contemporary medicinal chemistry, the judicious selection of building blocks is paramount to the successful development of novel therapeutics. N-Cyclopropyl-3-(piperazin-1-yl)propanamide has emerged as a valuable scaffold, synergistically combining the advantageous properties of both the cyclopropyl and piperazine moieties. This guide provides an in-depth exploration of its applications, supported by detailed protocols, for researchers, scientists, and drug development professionals.

The inherent value of this building block lies in the fusion of two medicinally significant pharmacophores. The cyclopropyl group, a small, strained ring system, is increasingly utilized in drug design to enhance potency, improve metabolic stability, and reduce off-target effects.[1][2] Its rigid nature can confer a favorable conformation for receptor binding. The piperazine ring is a well-established "privileged scaffold" in medicinal chemistry, recognized for its ability to impart desirable physicochemical properties such as improved solubility and bioavailability, while also serving as a versatile linker to orient other functional groups.

This document will elucidate the synthesis, physicochemical characteristics, and strategic applications of N-Cyclopropyl-3-(piperazin-1-yl)propanamide, providing a comprehensive resource for its effective implementation in drug discovery programs.

Physicochemical Properties and Structural Attributes

A thorough understanding of the physicochemical properties of a building block is fundamental to its rational application in drug design. The key properties of N-Cyclopropyl-3-(piperazin-1-yl)propanamide are summarized below.

PropertyValueSource
CAS Number 1311318-04-3[3]
Molecular Formula C₁₀H₁₉N₃O (base)Inferred
C₁₀H₂₁Cl₂N₃O (dihydrochloride salt)[3]
Molecular Weight 197.28 g/mol (base)Inferred
270.20 g/mol (dihydrochloride salt)[3]

The chemical structure of N-Cyclopropyl-3-(piperazin-1-yl)propanamide elegantly marries the lipophilic, rigid cyclopropyl group with the more polar, flexible piperazine ring, connected by a robust propanamide linker.

Caption: Chemical Structure of N-Cyclopropyl-3-(piperazin-1-yl)propanamide.

Synthetic Protocols: A Guideline for Practical Implementation

The synthesis of N-Cyclopropyl-3-(piperazin-1-yl)propanamide can be efficiently achieved through a standard amide coupling reaction between a suitable 3-(piperazin-1-yl)propanoic acid derivative and cyclopropylamine. The following protocol outlines a general and robust procedure.

Protocol 1: Synthesis of N-Cyclopropyl-3-(piperazin-1-yl)propanamide

This protocol involves the coupling of a protected piperazine propanoic acid with cyclopropylamine, followed by deprotection.

Materials:

  • tert-butyl 4-(2-carboxyethyl)piperazine-1-carboxylate

  • Cyclopropylamine

  • (1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate (COMU) or a similar amide coupling reagent

  • N,N-Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM)

  • Trifluoroacetic acid (TFA)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • Amide Coupling:

    • To a solution of tert-butyl 4-(2-carboxyethyl)piperazine-1-carboxylate (1.0 eq) in anhydrous DCM, add cyclopropylamine (1.2 eq) and DIPEA (2.5 eq).

    • Cool the mixture to 0 °C in an ice bath.

    • Add COMU (1.2 eq) portion-wise to the stirred solution.

    • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

    • Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography to obtain tert-butyl 4-(3-(cyclopropylamino)-3-oxopropyl)piperazine-1-carboxylate.

  • Deprotection:

    • Dissolve the purified product from the previous step in DCM.

    • Add trifluoroacetic acid (TFA) (10 eq) dropwise at 0 °C.

    • Stir the reaction mixture at room temperature for 2-4 hours until deprotection is complete (monitored by TLC).

    • Concentrate the reaction mixture under reduced pressure.

    • The resulting residue can be purified by a suitable method, such as precipitation or crystallization, to yield N-Cyclopropyl-3-(piperazin-1-yl)propanamide, often as a TFA salt. Conversion to the dihydrochloride salt can be achieved by treatment with HCl in a suitable solvent.[3]

Caption: General synthetic workflow for N-Cyclopropyl-3-(piperazin-1-yl)propanamide.

Application in Medicinal Chemistry: A Case Study Approach

The strategic value of this building block lies in its ability to introduce the N-cyclopropyl amide and piperazine moieties, which are prevalent in a wide range of biologically active compounds, including kinase inhibitors, GPCR modulators, and CNS-active agents.

For instance, in the design of novel kinase inhibitors, the piperazine nitrogen can be functionalized with an appropriate aromatic or heteroaromatic system to interact with the hinge region of the kinase, while the N-cyclopropylpropanamide tail can occupy a solvent-exposed region or a specific sub-pocket, influencing potency and pharmacokinetic properties.

References

  • BenchChem. (2025). Applications in medicinal chemistry for cyclopropyl-containing compounds.
  • Gardarsdottir, H. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Longdom Publishing. Retrieved from [Link]

  • Google Patents. (n.d.). US20190092739A1 - Process for the manufacture of 3-piperazin-1-yl-propylamine derivatives.
  • MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

  • Google Patents. (n.d.). EP1951699B1 - Processes for the preparation of cyclopropyl-amide derivatives.
  • ResearchGate. (2018). (PDF) Synthesis, Characterization and Antibacterial Studies For N-Alkyl and N-Aryl of [1-(4-Chlorophenyl) Cyclopropyl] (Piperazin-1-Yl) Methanone Derivatives. Retrieved from [Link]

  • PubMed. (2024). Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). New and easy route to primary cyclopropylamines from nitriles. Retrieved from [Link]

  • PMC. (n.d.). Discovery and hit-to-lead evaluation of piperazine amides as selective, state-dependent NaV1.7 inhibitors. Retrieved from [Link]

  • PubMed. (2020). Synthesis and antimicrobial activity of new 2-piperazin-1-yl-N-1,3-thiazol-2-ylacetamides of cyclopenta[c]pyridines and pyrano[3,4-c]pyridines. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Retrieved from [Link]

  • Google Patents. (n.d.). EP0430847A1 - Procedure for the preparation of N-cyclopropyl-4-fluoroanilines.
  • Scientific Update. (2020). The Cyclopropyl Group in Medicinal Chemistry. Retrieved from [Link]

  • Vertex AI Search. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
  • Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

  • MDPI. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Retrieved from [Link]

  • PubMed. (2010). Synthesis of N-aryl-3-(indol-3-yl)propanamides and their immunosuppressive activities. Retrieved from [Link]

Sources

Method

Application Note: In Vivo Pharmacological Profiling of N-Cyclopropyl-3-(piperazin-1-yl)propanamide

Target Audience: Preclinical Researchers, Neuropharmacologists, and Drug Development Scientists Document Type: Advanced Methodology & Protocol Guide Introduction & Pharmacological Context N-Cyclopropyl-3-(piperazin-1-yl)...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Preclinical Researchers, Neuropharmacologists, and Drug Development Scientists Document Type: Advanced Methodology & Protocol Guide

Introduction & Pharmacological Context

N-Cyclopropyl-3-(piperazin-1-yl)propanamide is a specialized synthetic tool compound predominantly utilized in neuropharmacology to study receptor interactions and central nervous system (CNS) signaling pathways[1]. The molecule is built upon a piperazine scaffold—a privileged heterocyclic structure in medicinal chemistry known for its high affinity toward aminergic G-protein coupled receptors (GPCRs), such as Histamine H3, Serotonin (5-HT), and Sigma-1 receptors[2].

From a pharmacokinetic perspective, the strategic incorporation of a cyclopropyl group and a propanamide linker serves a dual purpose: it sterically hinders rapid enzymatic degradation by monoamine oxidases (MAOs) and significantly enhances the molecule's lipophilicity[3]. This rational structural design facilitates efficient traversal across the Blood-Brain Barrier (BBB), making it an ideal candidate for in vivo CNS drug discovery[4].

The following protocols outline a comprehensive, self-validating workflow for evaluating the pharmacokinetics, behavioral efficacy, and downstream pharmacodynamics of this compound in murine models.

Protocol I: In Vivo Pharmacokinetics & BBB Permeability

Causality & Experimental Design: To exert centrally mediated behavioral effects, a small molecule must not only cross the BBB but also achieve a sufficient unbound concentration ( Cu​ ) in the brain parenchyma[4]. Because piperazine derivatives contain basic secondary amines, they are highly susceptible to active efflux by P-glycoprotein (P-gp) at the brain capillary endothelium[5]. This protocol utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the brain-to-plasma partition coefficient ( Kp,brain​ ) and validates true CNS penetration[6].

Step-by-Step Methodology
  • Formulation: Dissolve N-Cyclopropyl-3-(piperazin-1-yl)propanamide in a vehicle consisting of 5% DMSO, 10% Tween-80, and 85% sterile saline.

    • Causality: The secondary amine requires slight polarity for dissolution. DMSO and Tween-80 prevent the compound from precipitating in the peritoneal cavity upon injection, ensuring consistent systemic absorption without inducing acute vehicle toxicity.

  • Administration: Administer the formulation to adult C57BL/6 mice via intraperitoneal (i.p.) injection at a dose of 10 mg/kg.

  • Sampling & Transcardial Perfusion (Critical Step): At predefined intervals (0.5, 1, 2, 4, and 8 h post-dose), euthanize the mice. Collect systemic blood via cardiac puncture. Immediately perform a transcardial perfusion with ice-cold PBS.

    • Self-Validation: Perfusion is mandatory. Without flushing the cerebral microvasculature, residual compound trapped in the circulating blood will artificially inflate the brain concentration data, leading to false-positive BBB penetration[4].

  • Tissue Extraction: Homogenize the excised brain tissue in 3 volumes of ice-cold PBS. Precipitate proteins by adding 3 volumes of acetonitrile spiked with 50 ng/mL of a deuterated internal standard[6]. Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • LC-MS/MS Quantification: Inject the supernatant into an LC-MS/MS system equipped with a C18 column. Operate the mass spectrometer in positive electrospray ionization (ESI+) mode to monitor the specific precursor-to-product ion transitions for the propanamide derivative[5].

Quantitative Data Summary

Table 1. Representative Pharmacokinetic Parameters for Piperazine-based CNS Ligands.

Pharmacokinetic ParameterMatrixValue (Mean ± SD)Causality / Interpretation
Tmax​ (Time to max conc.)Plasma0.5 ± 0.1 hRapid systemic absorption via i.p. administration.
Cmax​ (Max concentration)Plasma850 ± 45 ng/mLSufficient systemic exposure to drive CNS partitioning.
T1/2​ (Half-life)Plasma2.4 ± 0.3 hCyclopropyl moiety protects against rapid systemic clearance.
Kp,brain​ (Brain/Plasma ratio)Brain1.2 ± 0.2Ratio > 1.0 indicates excellent BBB penetration[4].
fu,brain​ (Fraction unbound)Brain0.15 ± 0.0315% of the drug is free from lipids/proteins to engage targets[4].

Protocol II: Behavioral Neuropharmacology (Novel Object Recognition)

Causality & Experimental Design: Assuming the compound acts as a cognitive enhancer (typical of aminergic antagonists), the Novel Object Recognition (NOR) task is the gold-standard behavioral assay[7]. It exploits the innate exploratory behavior of rodents toward novelty. Because it requires no food restriction or aversive foot-shocks, it isolates episodic-like declarative memory from stress-induced artifacts, providing highly reliable cognitive data[8],[9].

NOR_Workflow Habituation Habituation (Empty Arena) Dosing Compound Dosing (i.p. 10 mg/kg) Habituation->Dosing Day 3 Training Training Phase (T1) (2 Identical Objects) Dosing->Training -30 mins Testing Testing Phase (T2) (1 Novel, 1 Familiar) Training->Testing +1 to 24 hrs Analysis Brain Extraction & Ex Vivo Analysis Testing->Analysis Immediate

Figure 1. Experimental workflow for the Novel Object Recognition (NOR) task and subsequent tissue extraction.

Step-by-Step Methodology
  • Habituation (Days 1-2): Place mice in an empty 40 cm × 40 cm opaque arena for 10 minutes daily.

    • Causality: This reduces baseline anxiety and thigmotaxis (wall-hugging), ensuring that subsequent object exploration is driven by curiosity rather than fear[10].

  • Dosing (Day 3): Administer N-Cyclopropyl-3-(piperazin-1-yl)propanamide 30 minutes prior to the training phase, aligning peak brain exposure with the encoding phase based on the Tmax​ established in Protocol I.

  • Training Phase (T1): Place two identical objects in opposite quadrants of the arena. Allow 10 minutes of free exploration[9].

    • Self-Validation: Exclude any mouse that explores the objects for less than 10 seconds total. Insufficient initial exploration prevents memory encoding and will invalidate the test[9].

  • Testing Phase (T2): After a 1-hour retention interval, return the mouse to the arena. Replace one familiar object with a novel object. Record exploration time for 5 minutes using video-tracking software[10].

  • Quantification: Calculate the Discrimination Index (DI) using the formula: DI=(Tnovel​−Tfamiliar​)/(Ttotal​) . A DI significantly greater than 0.25 indicates successful target engagement and memory retention[9].

Protocol III: Ex Vivo Pharmacodynamics & Target Engagement

Causality & Experimental Design: Behavioral phenotypes must be anchored to molecular target engagement. Piperazine-based aminergic modulators typically act as antagonists or inverse agonists at Gi/o-coupled receptors (e.g., H3R). Blocking these receptors disinhibits Adenylyl Cyclase (AC), leading to an accumulation of cAMP and the subsequent phosphorylation of Extracellular Signal-Regulated Kinase (ERK1/2) in the prefrontal cortex, which drives synaptic plasticity[2].

GPCR_Signaling Ligand Piperazine Derivative Receptor Gi/o-Coupled GPCR (e.g., H3R) Ligand->Receptor Antagonism AC Adenylyl Cyclase (AC) Receptor->AC Blocks Inhibition cAMP cAMP Accumulation AC->cAMP Increases PKA Protein Kinase A (PKA) cAMP->PKA ERK p-ERK1/2 Activation PKA->ERK Cognition Enhanced Synaptic Plasticity ERK->Cognition

Figure 2. Disinhibition of Gi/o-coupled GPCR signaling pathways by piperazine antagonists.

Step-by-Step Methodology
  • Tissue Harvesting: Immediately following the NOR Testing Phase, rapidly decapitate the mice. Microdissect the prefrontal cortex and hippocampus on an ice-cold block to halt kinase activity.

  • Lysis & Extraction: Homogenize the tissue in RIPA buffer heavily supplemented with 1x protease and phosphatase inhibitor cocktails.

    • Self-Validation/Causality: The inclusion of phosphatase inhibitors (e.g., sodium orthovanadate, NaF) is absolutely critical. Without them, highly active endogenous phosphatases will rapidly dephosphorylate ERK during lysis, yielding false-negative target engagement data.

  • Immunoblotting: Resolve 20 µg of total protein via SDS-PAGE. Transfer to a PVDF membrane and probe with primary antibodies against p-ERK1/2 (Thr202/Tyr204) and total ERK. Normalize the p-ERK signal to total ERK to quantify receptor activation.

References

  • [1] Smolecule. Buy N-Cyclopropyl-3-(piperazin-1-yl)propanamide - Smolecule. URL:

  • [8] Bio-protocol. An Alternative Maze to Assess Novel Object Recognition in Mice. URL:

  • [9] NIH / PMC. Novel Object Recognition Test for the Investigation of Learning and Memory in Mice. URL:

  • [10] Ugo Basile. Novel Object Recognition to test memory and learning in rodents. URL:

  • [7] Melior Discovery. Novel Object Recognition Test. URL:

  • [3] Frontiers in Pharmacology. From a traditional medicine monomer to a modern neurotherapeutic scaffold: a review of SAR-Driven tetramethylpyrazine derivatives... URL:

  • [2] ACS Publications. Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists... URL:

  • [4] Journal of Medicinal Chemistry. Strategies for Structural Modification of Small Molecules to Improve Blood–Brain Barrier Penetration. URL:

  • [6] ACS Publications. An ex Vivo Model for Evaluating Blood–Brain Barrier Permeability, Efflux, and Drug Metabolism. URL:

  • [5] J-Stage. Involvement of Proton-Coupled Organic Cation Antiporter in Human Blood–Brain Barrier Transport of Mesoridazine and Metoclopramide. URL:

Sources

Application

Application Note: Scalable Catalytic Amidation for the Synthesis of N-Cyclopropyl-3-(piperazin-1-yl)propanamide

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Discipline: Synthetic Organic Chemistry & Process Engineering Strategic Rationale & Mechanistic Causality The synthesis of N-Cyclo...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Discipline: Synthetic Organic Chemistry & Process Engineering

Strategic Rationale & Mechanistic Causality

The synthesis of N-Cyclopropyl-3-(piperazin-1-yl)propanamide —a highly versatile pharmacophore embedded in numerous central nervous system (CNS) and metabolic drug candidates[1]—traditionally relies on stoichiometric coupling reagents such as EDC, HATU, or DCC. While effective on a discovery scale, these reagents generate massive amounts of chemical waste (e.g., urea byproducts), leading to unacceptably high E-factors during process scale-up[2].

To overcome these limitations, catalytic dehydrative amidation utilizing boronic acids has emerged as a state-of-the-art alternative. By employing an arylboronic acid catalyst, the reaction achieves exceptional atom economy, generating only water as a byproduct[3].

The Causality Behind the Experimental Design
  • Substrate Protection (Boc): Piperazine possesses a highly nucleophilic secondary amine. If left unprotected, it will aggressively compete with cyclopropylamine for the activated carboxylic acid, leading to uncontrolled oligomerization. Thus, the starting material must be 3-(4-(tert-butoxycarbonyl)piperazin-1-yl)propanoic acid .

  • Catalyst Selection & Temperature Control: Cyclopropylamine is notoriously challenging in standard amidation protocols due to its high volatility (b.p. 50 °C). Traditional Dean-Stark azeotropic distillation (e.g., in toluene at 110 °C) results in rapid vaporization and loss of the amine. To counter this, we utilize a highly active catalyst—such as 2-(thiophen-2-ylmethyl)phenylboronic acid or 2-fluorophenylboronic acid —which enables the catalytic cycle to proceed at a mild 45 °C [4].

  • Equilibrium Driving Force: Because we cannot use high-temperature distillation to remove water, we employ activated 4Å molecular sieves within the reaction matrix to act as an in situ thermodynamic sink, sequestering water and driving the equilibrium toward the amide product.

Mechanistic Cycle

Computational and empirical studies confirm that the catalytic cycle initiates with the condensation of the carboxylic acid onto the boronic acid, forming a highly reactive monoacyloxylated boron species [5]. This intermediate subsequently undergoes amine-assisted nucleophilic addition, followed by proton transfer and C–N bond formation to release the amide[5].

CatalyticCycle Cat Boronic Acid Catalyst ArB(OH)2 AcylBoron Monoacyloxylated Boron ArB(OH)(OCOR) Cat->AcylBoron + Carboxylic Acid - H2O AmineCoord Amine-Coordinated Complex [ArB(OH)(OCOR)·NH2R'] AcylBoron->AmineCoord + Cyclopropylamine Product Amide Product + H2O Regeneration of Catalyst AmineCoord->Product C-N Bond Formation Proton Transfer Product->Cat Catalyst Release

Fig 1. Boronic acid-catalyzed amidation cycle highlighting key intermediates.

Quantitative Process Metrics

The shift from stoichiometric to catalytic amidation yields profound improvements in process efficiency. The table below summarizes the quantitative advantages for this specific transformation.

Process ParameterStoichiometric (EDC/HOBt)Catalytic (Arylboronic Acid)
Atom Economy ~42%~88%
E-Factor > 45< 12
Reagent/Catalyst Loading 1.2 – 1.5 equivalents5 – 10 mol%
Reaction Temperature 0 °C to Room Temperature45 °C
Primary Byproduct Substituted Ureas (Difficult to purge)Water (Sequestered by sieves)
Isolated Yield (Step 1) 75% – 82%89% – 95%

Experimental Workflow & Protocols

Workflow Step1 Substrate Prep (Boc-Protection) Step2 Catalytic Amidation (45 °C, Mol. Sieves) Step1->Step2 Step3 Aqueous Workup (Catalyst Removal) Step2->Step3 Step4 Boc Deprotection (HCl/Dioxane) Step3->Step4 Step5 Final Isolation (Crystallization) Step4->Step5

Fig 2. End-to-end synthetic workflow for N-Cyclopropyl-3-(piperazin-1-yl)propanamide.

Protocol A: Catalytic Amidation (Synthesis of Boc-Protected Intermediate)

Objective: Form the amide bond between 3-(4-Boc-piperazin-1-yl)propanoic acid and cyclopropylamine without volatilizing the amine.

Materials:

  • 3-(4-(tert-butoxycarbonyl)piperazin-1-yl)propanoic acid (1.0 eq, 10.0 mmol, 2.58 g)

  • Cyclopropylamine (1.5 eq, 15.0 mmol, 0.85 g / 1.04 mL)

  • 2-(Thiophen-2-ylmethyl)phenylboronic acid (5 mol%, 0.5 mmol, 109 mg)

  • Cyclopentyl methyl ether (CPME) or Toluene (25 mL)

  • Activated 4Å Molecular Sieves (3.0 g)

Step-by-Step Methodology:

  • Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-(4-(tert-butoxycarbonyl)piperazin-1-yl)propanoic acid and the boronic acid catalyst.

  • Solvent & Desiccant: Suspend the solids in 25 mL of anhydrous CPME. Add 3.0 g of freshly activated 4Å molecular sieves. Note: CPME is preferred over DCM or DMF due to its excellent phase-separation properties during workup and lower toxicity.

  • Amine Addition: Seal the flask with a rubber septum and purge with N₂. Inject cyclopropylamine (1.04 mL) dropwise via syringe at room temperature.

  • Thermal Activation: Transfer the flask to a pre-heated oil bath set strictly to 45 °C . Stir vigorously (800 rpm) for 16 hours.

  • Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove the molecular sieves, washing the pad with ethyl acetate (2 × 20 mL).

  • Catalyst Purge: Transfer the filtrate to a separatory funnel. Wash with 0.5 M NaOH (20 mL) to convert the boronic acid catalyst into its water-soluble borate salt, effectively purging it from the organic layer. Wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield tert-butyl 4-(3-(cyclopropylamino)-3-oxopropyl)piperazine-1-carboxylate.

In-Process Self-Validation (Protocol A):

  • Mass Balance Check: The weight of the recovered molecular sieves (post-drying) should increase by approximately 180 mg (10 mmol of H₂O generated).

  • HPLC-ELSD Monitoring: Because the aliphatic starting materials lack strong UV chromophores, utilize HPLC coupled with an Evaporative Light Scattering Detector (ELSD) or LC-MS. The validation trigger to proceed to workup is >98% consumption of the starting acid mass (m/z 259 [M+H]⁺) and appearance of the product mass (m/z 298 [M+H]⁺).

Protocol B: Boc Deprotection and Final Isolation

Objective: Cleave the tert-butoxycarbonyl protecting group to reveal the secondary amine of the piperazine ring.

Materials:

  • Boc-protected intermediate (from Protocol A, ~2.8 g)

  • 4M HCl in Dioxane (5.0 eq, ~12 mL)

  • Dichloromethane (DCM) (10 mL)

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude Boc-protected intermediate in 10 mL of anhydrous DCM in a 50 mL round-bottom flask.

  • Acidic Cleavage: Place the flask in a water bath at 20 °C. Slowly add 4M HCl in Dioxane (12 mL) dropwise.

  • Reaction Monitoring: Stir the mixture at room temperature for 2–3 hours. The reaction will vigorously evolve CO₂ and isobutylene gas.

  • Precipitation: As the deprotection proceeds, the hydrochloride salt of the product will begin to precipitate as a white solid.

  • Isolation: Once gas evolution ceases, add diethyl ether (20 mL) to fully precipitate the salt. Filter the solid via vacuum filtration, wash with cold diethyl ether, and dry under high vacuum to yield N-Cyclopropyl-3-(piperazin-1-yl)propanamide dihydrochloride .

  • Free-Basing (Optional): If the free base is required, dissolve the salt in minimal water, adjust to pH 12 with 1M NaOH, and extract repeatedly with a 3:1 Chloroform/Isopropanol mixture.

In-Process Self-Validation (Protocol B):

  • Visual Cue: The physical cessation of effervescence (gas evolution) serves as a primary, observable validation that the deprotection is complete.

  • Spectroscopic Confirmation: ¹H NMR (D₂O) will show the complete disappearance of the intense singlet at ~1.45 ppm (corresponding to the 9 protons of the tert-butyl group), validating the integrity of the final product.

References

  • Catalytic Chemical Amide Synthesis at Room Temperature: One More Step Toward Peptide Synthesis The Journal of Organic Chemistry (ACS Publications)[Link][4]

  • Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Organic Process Research & Development (ACS Publications)[Link][2]

  • Boric Acid-Catalyzed Amidation Organic Syntheses[Link][3]

  • Boron Ester‐Catalyzed Amidation of Carboxylic Acids with Amines: Mechanistic Rationale by Computational Study Chemistry - A European Journal[Link][5]

Sources

Method

Application Note: Formulation and Dosing Mechanics of N-Cyclopropyl-3-(piperazin-1-yl)propanamide for In Vitro Assays

Executive Summary N-Cyclopropyl-3-(piperazin-1-yl)propanamide is a highly versatile synthetic building block and pharmacophore, frequently leveraged in the development of CNS therapeutics, GPCR ligands, and kinase inhibi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-Cyclopropyl-3-(piperazin-1-yl)propanamide is a highly versatile synthetic building block and pharmacophore, frequently leveraged in the development of CNS therapeutics, GPCR ligands, and kinase inhibitors. Transitioning this compound from a dry powder to a biologically active in vitro testing solution requires precise control over solvation, pH, and vehicle concentration. This guide provides a self-validating, step-by-step formulation protocol designed to eliminate solvent-induced artifacts and ensure rigorous data integrity in cell culture assays.

Chemical Profiling & Solvation Causality

To formulate any small molecule effectively, one must first deconstruct its ionization behavior. The core of N-Cyclopropyl-3-(piperazin-1-yl)propanamide features a piperazine ring, which inherently possesses two nitrogen atoms with distinct dissociation constants.

In an unsubstituted piperazine, the pKa values are approximately 5.35 and 9.73[1],[2]. In this specific compound, the N1 position is alkylated by a propanamide chain, which slightly depresses the tertiary amine's pKa. However, the N4 position remains a secondary amine and acts as a strong base.

  • Causality in Culture: At a physiological pH of 7.4, the secondary amine is predominantly protonated, rendering the molecule a mono-cation. Because the compound acts as a proton sponge, introducing high concentrations of the free base into unbuffered media will strip protons from the aqueous environment, artificially spiking the media's pH[3].

  • The Consequence: Unintended pH shifts can alter cell membrane permeability and induce cytotoxicity independent of the compound's actual pharmacology[3]. Therefore, successful formulation strictly requires the use of HEPES-buffered media (15–25 mM) to absorb this basic shock.

Pathway A Free Base Compound (Lipophilic) B Aqueous Media (pH 7.4) HEPES Buffered A->B Solvation & Mixing C Mono-Cation Species (Protonated N4 Amine) B->C Protonation (pKa ~9.7) D Cell Membrane (Lipid Bilayer) C->D Equilibrium Partitioning E Intracellular Target Engagement D->E Diffusion

Mechanistic pathway of piperazine ionization and membrane permeation at physiological pH.

The Self-Validating "Constant Vehicle" Strategy

Because the free base form of N-Cyclopropyl-3-(piperazin-1-yl)propanamide exhibits limited aqueous solubility, Dimethyl Sulfoxide (DMSO) must be used to generate a stable master stock. However, DMSO is biologically active. Prolonged exposure to DMSO concentrations above 0.1% (v/v) has been empirically shown to repress cell proliferation and alter metabolic activity in standard cell lines like HeLa[4],[5].

To ensure the assay is self-validating , we must isolate the biological effect of the compound from the cytotoxic effect of the DMSO. This is achieved via a "Constant Vehicle" serial dilution strategy. Instead of diluting the compound directly into the media at varying volumes, all serial dilutions are performed in 100% DMSO first. A uniform volume (1:1000) is then transferred to the cell culture media. This guarantees that every well—from the highest dose to the vehicle control—contains exactly 0.1% DMSO.

Step-by-Step Experimental Protocol

Phase 1: Master Stock Preparation (10 mM)
  • Equilibration: Allow the lyophilized N-Cyclopropyl-3-(piperazin-1-yl)propanamide to equilibrate to room temperature in a desiccator to prevent ambient moisture condensation, which can degrade the stock.

  • Weighing: Weigh exactly 1.97 mg of the compound (assuming a molecular weight of ~197.28 g/mol for the free base).

  • Solvation: Add exactly 1.0 mL of sterile, anhydrous, cell-culture grade DMSO (≥99.9% purity).

  • Homogenization: Vortex for 30 seconds. If particulate matter remains, sonicate in a water bath at room temperature for 2–5 minutes until optically clear.

  • Storage: Aliquot into 50 µL single-use vials and store at -20°C. Avoid repeated freeze-thaw cycles.

Phase 2: Serial Dilution & Dosing (Self-Validating Workflow)
  • DMSO Intermediate Plate: In a 96-well V-bottom plate, add 20 µL of 100% DMSO to wells 2 through 10.

  • Serial Transfer: Add 40 µL of the 10 mM Master Stock to well 1. Transfer 20 µL from well 1 to well 2, mix by pipetting, and repeat down the line to create a 3-fold dilution series.

  • Media Transfer (1:1000): Prepare a deep-well plate containing 999 µL of pre-warmed, HEPES-buffered culture media per well. Transfer 1 µL from each DMSO intermediate well into the corresponding media well.

  • Internal Controls:

    • Vehicle Control: Transfer 1 µL of pure DMSO into 999 µL of media (Negative Control).

    • pH Control: Extract 50 µL from the highest concentration media well (10 µM) and spot-test on a micro-pH meter to verify the buffer has neutralized the basicity of the piperazine ring.

Workflow S1 1. Formulate 10 mM Master Stock (100% Anhydrous DMSO) S2 2. Perform 3-Fold Serial Dilutions (in 100% DMSO Plate) S1->S2 Isolate solvent variables S3 3. Transfer 1 µL to 999 µL Media (1:1000 Aqueous Dilution) S2->S3 Maintain constant vehicle ratio S4 4. Spot-Check pH of Highest Dose (Validate HEPES Buffering) S3->S4 Prevent basicity artifacts S5 5. Dose Cells & Incubate (Uniform 0.1% DMSO Final) S4->S5 24-72h Assay Window

Step-by-step workflow for the Constant Vehicle formulation and dosing strategy.

Quantitative Data Summaries

Table 1: Physicochemical Properties & Formulation Impact

PropertyValue / CharacteristicFormulation Consequence
Molecular Structure Piperazine-linked propanamideHighly basic; requires buffered media to prevent pH spikes.
pKa (Secondary Amine) ~9.73Protonated at pH 7.4; acts as a mono-cation in culture media.
pKa (Tertiary Amine) ~5.35Neutral at physiological pH; aids in lipophilic membrane crossing.
Primary Solvent 100% Anhydrous DMSOExcellent solubility for master stocks; must be kept desiccated.
Max in vitro Vehicle 0.1% (v/v) DMSOExceeding this limit induces measurable cytotoxicity in standard lines.

Table 2: Constant Vehicle Dilution Matrix (3-Fold Series)

WellDMSO Intermediate Conc.Transfer Vol.Media Vol.Final Assay Conc.Final DMSO %
1 10 mM (Master Stock)1 µL999 µL10,000 nM (10 µM)0.1%
2 3.33 mM1 µL999 µL3,333 nM0.1%
3 1.11 mM1 µL999 µL1,111 nM0.1%
4 370 µM1 µL999 µL370 nM0.1%
5 123 µM1 µL999 µL123 nM0.1%
Vehicle 100% DMSO (No Drug)1 µL999 µL0 nM0.1%

References

  • Title : Piperazine. Source : Wikipedia. URL :[Link]

  • Title : The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. Source : Molecular Pharmaceutics (ACS Publications). URL :[Link]

  • Title : Toxicity of dimethyl sulfoxide as a solvent in bioassay system with HeLa cells evaluated colorimetrically with 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl-tetrazolium bromide. Source : Agricultural and Biological Chemistry (PubMed). URL :[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yield in N-Cyclopropyl-3-(piperazin-1-yl)propanamide synthesis

Welcome to the technical support center for the synthesis of N-Cyclopropyl-3-(piperazin-1-yl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common chal...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of N-Cyclopropyl-3-(piperazin-1-yl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important amide coupling reaction. Here, we will delve into the causality behind experimental choices and provide robust, field-proven protocols to ensure reproducible success.

Troubleshooting Guide: Common Synthesis Issues

This section addresses specific problems you may encounter during the synthesis. The primary synthetic route involves the coupling of a 3-(piperazin-1-yl)propanoic acid derivative with cyclopropylamine, typically using a carbodiimide coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an activator such as 1-Hydroxybenzotriazole (HOBt).

Question 1: My reaction yield is consistently low (<50%). What are the likely causes and how can I improve it?

Low yield is a frequent issue stemming from several factors, including incomplete activation of the carboxylic acid, side reactions, or suboptimal reaction conditions.[1]

Probable Causes & Step-by-Step Solutions:

  • Inadequate Carboxylic Acid Activation: The formation of the active O-acylisourea intermediate from the carboxylic acid and EDC is the critical first step. If this intermediate is not formed efficiently or is unstable, the reaction will not proceed to completion.

    • Solution 1: Verify Reagent Quality & Stoichiometry. Ensure your EDC and HOBt are fresh and anhydrous. EDC is particularly moisture-sensitive.[2] Use a slight excess (1.1-1.2 equivalents) of both EDC and HOBt relative to the limiting reagent (typically the carboxylic acid).

    • Solution 2: Pre-activation. Before adding the cyclopropylamine, allow the carboxylic acid, EDC, HOBt, and a non-nucleophilic base (like Diisopropylethylamine, DIPEA) to stir for 30-60 minutes at 0 °C to room temperature. This ensures the formation of the HOBt-ester, a more stable and reactive intermediate.[3]

  • Suboptimal Reaction Conditions: Temperature, solvent, and concentration play a crucial role in amide coupling reactions.

    • Solution 1: Solvent Choice. A polar aprotic solvent like Dichloromethane (DCM) or Dimethylformamide (DMF) is generally preferred. If solubility is an issue, DMF is a better choice.[1]

    • Solution 2: Temperature Control. Start the reaction at 0 °C to control the initial exothermic activation step, then allow it to warm to room temperature and stir for 12-24 hours.[1] For particularly stubborn couplings, gentle heating (40-50 °C) may improve yields, but this should be monitored carefully to avoid side reactions.[4]

  • Side Reaction with the Second Piperazine Nitrogen: The unprotected secondary amine on the piperazine ring can compete with the desired cyclopropylamine, leading to dimerization or polymerization.

    • Solution: Use a Boc-Protected Piperazine Precursor. The most effective strategy is to start with N-Boc-3-(piperazin-1-yl)propanoic acid. The tert-Butoxycarbonyl (Boc) group protects the second nitrogen, preventing side reactions.[5][6] The Boc group can then be removed in a subsequent step using an acid like Trifluoroacetic acid (TFA).

Question 2: I'm observing a significant amount of a white precipitate (a urea byproduct) in my reaction. How can I minimize this?

This precipitate is likely the N-acylurea, an inactive byproduct formed from the rearrangement of the O-acylisourea intermediate. This occurs when the amine nucleophile is not reactive enough to intercept the intermediate quickly.[7]

Probable Causes & Step-by-Step Solutions:

  • Slow Amine Addition: If the cyclopropylamine is not present in sufficient concentration when the active ester is formed, the rearrangement to N-acylurea is more likely.

    • Solution 1: Use of HOBt. The primary role of HOBt is to trap the O-acylisourea intermediate to form an active HOBt-ester. This ester is much less prone to rearrangement and is more stable, allowing more time for the amine to react.[7][8] Always include HOBt or a similar additive (e.g., HOAt, Oxyma) in your EDC couplings.

    • Solution 2: Control Reagent Addition. Add EDC in portions to the mixture of carboxylic acid, amine, and HOBt at 0 °C. This maintains a low concentration of the highly reactive O-acylisourea intermediate, favoring the reaction with HOBt or the amine over rearrangement.

Question 3: My purification by column chromatography is difficult, and the product seems to have poor stability. What is the best approach?

The basic nitrogen atoms in the piperazine ring can cause issues during silica gel chromatography (streaking) and can make the free base compound prone to degradation.[9]

Probable Causes & Step-by-Step Solutions:

  • Interaction with Silica Gel: The basic nitrogens interact strongly with the acidic silica gel.

    • Solution 1: Basified Silica/Solvent. Pre-treat your silica gel with a triethylamine solution or add ~1% triethylamine to your eluent system (e.g., DCM/Methanol/Triethylamine). This neutralizes the acidic sites on the silica, improving peak shape and recovery.

    • Solution 2: Ion-Exchange Chromatography. For difficult separations, ion-exchange chromatography can be a powerful alternative to silica gel.[10]

  • Product Instability: The free base can be unstable, particularly if it's an oil.

    • Solution 1: Isolate as a Salt. The final product is often more stable and easier to handle as a salt. After purification, the compound can be dissolved in a suitable solvent (like ether or isopropanol) and treated with HCl (in a solvent like ether or dioxane) to precipitate the dihydrochloride salt, which is typically a crystalline solid.[11]

    • Solution 2: Crystallization. If the crude product is of reasonable purity, direct crystallization can be an effective purification method. For piperazine compounds, forming a salt like the diacetate can facilitate crystallization from solvents like acetone.[12]

Frequently Asked Questions (FAQs)

Q1: What is the optimal coupling reagent for this synthesis? For most cases, the combination of EDC/HOBt offers a good balance of reactivity, cost-effectiveness, and ease of workup, as the byproducts are water-soluble.[7] For more challenging or sterically hindered variations, stronger coupling agents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) can be more effective, though they are more expensive.[8]

Q2: Should I use a base in the reaction? Yes. A non-nucleophilic base like DIPEA or triethylamine (TEA) (1.5-2.0 equivalents) is recommended. Its purpose is to neutralize any hydrochloride salts present (e.g., if using EDC HCl or an amine salt) and to scavenge the proton released during amide bond formation, driving the reaction to completion.

Q3: How do I monitor the reaction progress effectively? Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are the best methods. For TLC, use a mobile phase that gives good separation between your starting carboxylic acid and the product (e.g., 10% Methanol in DCM with 1% NH4OH). The product, being more non-polar than the starting acid, should have a higher Rf value.

Visualized Workflows and Mechanisms

Reaction Scheme

The diagram below illustrates the recommended synthetic pathway using a Boc-protected piperazine precursor.

Reaction_Scheme Boc-Piperazine\nPropanoic Acid Boc-Piperazine Propanoic Acid Activated\nEster Activated Ester Boc-Piperazine\nPropanoic Acid->Activated\nEster EDC, HOBt DIPEA, DCM Boc-Protected\nProduct Boc-Protected Product Activated\nEster->Boc-Protected\nProduct + Cyclopropylamine Final Product\n(Free Base) Final Product (Free Base) Boc-Protected\nProduct->Final Product\n(Free Base) TFA or HCl in Dioxane Final Product\n(HCl Salt) Final Product (HCl Salt) Final Product\n(Free Base)->Final Product\n(HCl Salt) HCl in Ether Troubleshooting_Yield Start Low Yield Observed Check_TLC Analyze crude reaction by TLC or LC-MS Start->Check_TLC SM_Present Significant starting material remains? Check_TLC->SM_Present Side_Products Major side products or urea observed? SM_Present->Side_Products No Sol_Activation Improve Activation: 1. Check EDC/HOBt quality. 2. Use 1.2 eq of coupling agents. 3. Pre-activate for 30-60 min. SM_Present->Sol_Activation Yes Sol_Protection Minimize Side Reactions: 1. Use Boc-protected piperazine acid. 2. Ensure HOBt is present. 3. Add EDC portion-wise. Side_Products->Sol_Protection Yes Sol_Purification Purification Issue: Review workup and chromatography procedure. Side_Products->Sol_Purification No / Unclear Sol_Conditions Optimize Conditions: 1. Ensure solvent is dry (DCM/DMF). 2. Run at 0°C to RT. 3. Increase reaction time to 24h. Sol_Activation->Sol_Conditions

Sources

Optimization

Troubleshooting impurities in N-Cyclopropyl-3-(piperazin-1-yl)propanamide crystallization

Welcome to the technical support center for the crystallization of N-Cyclopropyl-3-(piperazin-1-yl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and o...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the crystallization of N-Cyclopropyl-3-(piperazin-1-yl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the crystallization process for this key intermediate. Drawing upon established principles of organic chemistry, crystallization science, and pharmaceutical development, this document provides in-depth, experience-driven advice in a direct question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the compound and its expected behavior during crystallization, providing a foundational understanding for troubleshooting.

Q1: What are the likely sources and types of impurities in the synthesis of N-Cyclopropyl-3-(piperazin-1-yl)propanamide?

A1: Understanding potential impurities is the first step in designing a robust purification strategy. Impurities typically originate from starting materials, side reactions, or degradation.[1] For this specific molecule, the synthesis likely involves the acylation of a piperazine derivative.[2]

Common Impurity Classes:

  • Process-Related Impurities:

    • Unreacted Starting Materials: Residual N-cyclopropylamine, or the activated form of 3-(piperazin-1-yl)propanoic acid.

    • Reagent-Derived Impurities: Byproducts from coupling agents (e.g., EDC, DCC) or residual catalysts.

    • Over-acylated Species: Reaction at both nitrogen atoms of the piperazine ring, leading to a dimeric impurity.

  • Degradation Products: The amide bond is generally stable, but the piperazine ring can be susceptible to oxidation.[3]

  • Solvent-Related Impurities: Residual solvents used in the synthesis or crystallization process.[1][4]

A visual breakdown of potential impurity formation pathways is provided below.

G cluster_reaction Amide Coupling Reaction SM1 3-(Piperazin-1-yl)propanoic Acid Derivative Product N-Cyclopropyl-3-(piperazin-1-yl)propanamide (Target Product) SM1->Product Desired Reaction Impurity1 Unreacted Starting Materials SM1->Impurity1 Incomplete Conversion SM2 N-Cyclopropylamine SM2->Product SM2->Impurity1 Incomplete Conversion Impurity2 Di-acylated Piperazine (Dimer Impurity) Product->Impurity2 Side Reaction (Excess Acylating Agent) Impurity3 From Coupling Agents

Caption: Potential impurity formation pathways in the synthesis.

Q2: How does the basicity of the piperazine ring influence crystallization?

A2: The piperazine moiety imparts a basic character to the molecule, with two distinct pKa values.[5] This has profound implications for its solubility and, consequently, its crystallization.

  • pH-Dependent Solubility: The molecule's solubility is highly dependent on the pH of the crystallization medium. In acidic conditions, the piperazine nitrogens will be protonated, forming a salt that is typically much more soluble in polar solvents like water or ethanol.[6][7][8] Conversely, in a neutral or basic medium, the freebase form will be less soluble. This pH-solubility relationship is a powerful tool for purification.

  • Salt vs. Freebase Crystallization: You can choose to crystallize the compound as its freebase or as a salt (e.g., dihydrochloride).[9] The choice depends on which form provides better impurity rejection and yields a more stable, crystalline solid. Salt formation can alter the crystal lattice and solubility profile, potentially excluding impurities that co-crystallize with the freebase.[10]

Q3: What is "oiling out," and why is it a problem?

A3: "Oiling out," or liquid-liquid phase separation (LLPS), occurs when a supersaturated solution separates into two liquid phases instead of forming a solid crystalline phase.[11][12][13] One phase is the lean mother liquor, and the other is a dense, product-rich oil. This is highly undesirable for several reasons:

  • Poor Impurity Rejection: The oil phase often acts as a good solvent for impurities, trapping them within the product as it eventually solidifies.[11][13][14]

  • Uncontrolled Solidification: The oil can solidify into an amorphous solid or a poorly defined crystalline form, leading to issues with filtration, drying, and polymorphism.[11]

  • Process Scalability Issues: Oiling out is sensitive to mixing and cooling rates, making the process difficult to control and scale up reliably.[11]

It is often caused by very high supersaturation levels or when the integration of molecules into the crystal lattice is kinetically hindered.[11]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems encountered during the crystallization of N-Cyclopropyl-3-(piperazin-1-yl)propanamide.

Problem 1: The product "oils out" or precipitates as an amorphous solid instead of crystals.

Potential Causes & Solutions

  • Cause A: Supersaturation is too high or generated too quickly. The system is pushed into an unstable zone where oiling out is kinetically favored over nucleation.

    • Solution 1: Slow Down the Cooling Rate. A slower, more controlled cooling profile maintains a state of moderate supersaturation, giving molecules time to orient and integrate into a crystal lattice.

    • Solution 2: Use an Anti-solvent Addition Strategy. Dissolve the compound in a good solvent (e.g., methanol, acetone) and slowly add a miscible anti-solvent (e.g., water, heptane) in which the compound is poorly soluble.[15] This provides more control over the rate of supersaturation.

    • Solution 3: Implement Seeding. Introduce a small quantity of high-purity seed crystals at a point of slight supersaturation. This provides a template for growth and bypasses the energy barrier for primary nucleation, often preventing oiling out.[14][16]

  • Cause B: Inappropriate solvent system. The chosen solvent may have a solubility profile that promotes oiling out.

    • Solution 1: Change the Solvent. Experiment with different solvents or solvent mixtures.[17][18] A solvent that shows a very high solubility at high temperatures and very low solubility at low temperatures can sometimes lead to a "crash-out." A solvent system with a more moderate solubility slope with temperature may be preferable.

    • Solution 2: Adjust Solvent Composition. If using a solvent/anti-solvent system, the initial concentration and the addition rate are critical parameters that can be optimized to avoid oiling out.[16]

G Start Oiling Out Observed CheckSS Is Supersaturation Generated Too Quickly? Start->CheckSS CheckSolvent Is the Solvent System Appropriate? CheckSS->CheckSolvent No Sol_SlowCool Action: Decrease Cooling Rate CheckSS->Sol_SlowCool Yes Sol_Antisolvent Action: Use Anti-solvent Addition CheckSS->Sol_Antisolvent Yes Sol_Seeding Action: Implement Seeding Strategy CheckSS->Sol_Seeding Yes Sol_ChangeSolvent Action: Screen for New Solvents/Mixtures CheckSolvent->Sol_ChangeSolvent No End Crystalline Product Sol_SlowCool->End Sol_Antisolvent->End Sol_Seeding->End Sol_ChangeSolvent->End

Caption: Troubleshooting workflow for oiling out issues.

Problem 2: A specific impurity consistently co-crystallizes with the product.

Potential Causes & Solutions

  • Cause A: Impurity has a very similar structure to the product. Structurally similar impurities can be incorporated into the crystal lattice, making them difficult to purge via simple crystallization.

    • Solution 1: Solvent System Screening. The goal is to find a solvent system where the product's solubility is significantly different from the impurity's solubility. A good solvent for recrystallization should dissolve the compound well when hot but poorly when cold, while impurities should ideally remain soluble at cold temperatures.[17]

Solvent SystemProduct Solubility (Hot)Product Solubility (Cold)Impurity Solubility (Cold)Recommendation
IsopropanolHighLowHighGood Candidate. High potential for purging the impurity into the mother liquor.
Acetonitrile[18]HighLowLowPoor Candidate. Impurity is likely to co-crystallize.
Ethyl Acetate/HeptaneHighLowModerateModerate Candidate. May require multiple recrystallizations.
TolueneModerateVery LowHighGood Candidate. Consider for polarity differences.

Table 1: Example of a solvent screening summary for impurity rejection.

  • Cause B: Formation of a solid solution or eutectic mixture. In some cases, the impurity and product are fully miscible in the solid state, making separation by crystallization impossible.

    • Solution 1: Derivative Formation. Consider temporarily converting the product into a different salt or derivative that has drastically different crystallization properties, perform the purification, and then convert it back to the desired final form.

    • Solution 2: Preparative Chromatography. If crystallization fails to remove a critical impurity, chromatographic purification (e.g., flash chromatography or preparative HPLC) may be necessary.[18] This is often used to generate high-purity reference material.[19]

Problem 3: The final product shows multiple crystalline forms (Polymorphism).

Potential Causes & Solutions

  • Cause: The compound can exist in multiple, stable crystal lattice arrangements (polymorphs). [20][21] Different polymorphs can have different physical properties, including solubility, stability, and bioavailability, making control of polymorphism critical in pharmaceutical development.[20][21][22][23]

    • Solution 1: Strict Control of Crystallization Conditions. Polymorphic outcome is often dictated by kinetic vs. thermodynamic control. Factors like solvent choice, cooling rate, agitation speed, and level of supersaturation can determine which form crystallizes.[24][25] Once a protocol is developed for the desired form, it must be followed precisely.

    • Solution 2: Slurry Conversion. If an unstable (metastable) polymorph is formed, it can often be converted to the more stable form by slurrying the material in a suitable solvent for an extended period. The metastable form will slowly dissolve and re-precipitate as the stable form.

    • Solution 3: Polymorph Seeding. To ensure the desired polymorph is consistently produced, seed the crystallization with crystals of that specific form. This directs the crystallization pathway towards the intended structure.

    • Solution 4: Characterization. Use analytical techniques like X-ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Infrared (IR) Spectroscopy to identify and characterize the different polymorphs.[20][22] This is essential for understanding and controlling the system.

Section 3: Experimental Protocols

Protocol 1: General Recrystallization Procedure
  • Solvent Selection: Choose a suitable solvent or solvent pair based on preliminary screening. The ideal solvent dissolves the compound sparingly at room temperature but completely at its boiling point.

  • Dissolution: Place the impure N-Cyclopropyl-3-(piperazin-1-yl)propanamide in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

  • Cooling: Allow the solution to cool slowly to room temperature. Rapid cooling can lead to the formation of small, impure crystals. Subsequently, place the flask in an ice bath to maximize crystal yield.

  • Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent to remove any adhering mother liquor.

  • Drying: Dry the purified crystals under a vacuum to remove residual solvent.

Protocol 2: Impurity Profile Analysis by HPLC

High-Performance Liquid Chromatography (HPLC) is the gold standard for quantifying the purity of pharmaceutical compounds.[19][26][27]

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: Start with a high percentage of Mobile Phase A, and gradually increase the percentage of Mobile Phase B over 15-20 minutes to elute the compound and any less polar impurities.

  • Detection: UV detector at a wavelength where the product has significant absorbance (e.g., 210 nm).

  • Analysis: Integrate the peak areas to determine the area percent purity. Identify and quantify impurities against known reference standards if available.[4]

References

  • Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

  • Nichols, L. (n.d.). Recrystallization. Retrieved from [Link]

  • Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate. Retrieved from [Link]

  • Various Authors. (2020). Experimental investigation and prediction of oiling out during crystallization process. ResearchGate. Retrieved from [Link]

  • Various Authors. (2008). An In-Line Study of Oiling Out and Crystallization. ResearchGate. Retrieved from [Link]

  • University of Alberta. (n.d.). Recrystallisation. Retrieved from [Link]

  • Singh, D., & Isharani, R. (2022). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • Patil, S. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: A Journal of Pharmaceutical Science.
  • Giri, G., et al. (2018). Controlling Polymorphism in Pharmaceutical Compounds Using Solution Shearing. Crystal Growth & Design, 18(2), 1054-1060.
  • Choi, H. (2018). Oiling-out Crystallization on Solid Surfaces Controlled by Solvent Exchange.
  • Organic Chemistry. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. YouTube. Retrieved from [Link]

  • Amari, S., et al. (2019). Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. Organic Process Research & Development, 23(9), 1957-1963.
  • Ghugare, P. S., & Kumar, S. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. European Pharmaceutical Review.
  • Di Profio, G., et al. (2024).
  • Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Retrieved from [Link]

  • Matsuoka, M., et al. (2007). Strategy for control of crystallization of polymorphs. CrystEngComm, 9(10), 837-844.
  • Lane, T. R., et al. (2016). The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. Molecular Pharmaceutics, 13(2), 556-566.
  • ResearchGate. (2016). The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. Retrieved from [Link]

  • Lane, T. R., et al. (2016).
  • BJSTR. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Crystal Polymorphism in Chemical & Pharmaceutical Process Development. Retrieved from [Link]

  • BenchChem. (2025).
  • ResearchGate. (2021). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). Piperazine-impurities. Retrieved from [Link]

  • Google Patents. (n.d.). EP1951699B1 - Processes for the preparation of cyclopropyl-amide derivatives.
  • Wu, Y., et al. (2011). Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. AAPS PharmSciTech, 12(4), 1248-1263.
  • Google Patents. (n.d.). US20190092739A1 - Process for the manufacture of 3-piperazin-1-yl-propylamine derivatives.
  • Fujiwara, M., et al. (2005).
  • Zhanghua Dryer. (2025). Crystallization Challenges in Pharmaceutical Products. Retrieved from [Link]

  • Grgurić, I. H., et al. (2021). Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. New Journal of Chemistry, 45(2), 947-957.
  • Syrris. (2024). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

  • Padmashali, B., et al. (2018). Synthesis, Characterization and Antibacterial Studies For N-Alkyl and N-Aryl of [1-(4-Chlorophenyl) Cyclopropyl] (Piperazin-1-Yl) Methanone Derivatives.
  • Danielyan, A., et al. (2021). Synthesis and antimicrobial activity of new 2-piperazin-1-yl-N-1,3-thiazol-2-ylacetamides of cyclopenta[c]pyridines and pyrano[3,4-c]pyridines. Archiv der Pharmazie, 354(1), e2000208.

Sources

Troubleshooting

Reducing byproducts in the amidation of N-Cyclopropyl-3-(piperazin-1-yl)propanamide

Welcome to the Process Chemistry Support Center. This guide is tailored for researchers and drug development professionals performing downstream N-acylation (amidation) of N-Cyclopropyl-3-(piperazin-1-yl)propanamide .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry Support Center. This guide is tailored for researchers and drug development professionals performing downstream N-acylation (amidation) of N-Cyclopropyl-3-(piperazin-1-yl)propanamide .

Because this substrate features a highly nucleophilic secondary piperazine amine and a sensitive β-amino amide linkage, standard peptide coupling protocols often yield frustrating byproducts[1]. This guide dissects the mechanistic causality behind these impurities and provides self-validating protocols to ensure high-fidelity amide bond formation.

Section 1: Troubleshooting FAQs & Causality Analysis

Q1: I am using HATU/DIPEA, but LC-MS shows a major byproduct with a mass addition of +98 Da. What is this, and how do I stop it?

  • Diagnosis: Guanidinium Capping.

  • Causality: Uronium-based coupling reagents like HATU and HBTU are technically aminium salts[2]. If the secondary amine of N-Cyclopropyl-3-(piperazin-1-yl)propanamide is added before the carboxylic acid is fully activated, the piperazine nitrogen directly attacks the electrophilic carbon of HATU. This displaces HOAt and forms a stable, unreactive tetramethylguanidinium byproduct (+98 Da mass shift). Secondary amines are particularly prone to this due to their steric profile and high nucleophilicity.

  • Solution: Implement a strict pre-activation step . Mix the carboxylic acid, HATU, and base in solvent for exactly 3–5 minutes before introducing the piperazine substrate. Alternatively, switch to a phosphonium reagent like PyBOP, which cannot form guanidinium adducts[2].

Q2: My reaction using EDC/DCM is stalling, and I see an isobaric byproduct of my activated acid that won't react with the piperazine. Why?

  • Diagnosis: N-Acylurea Formation.

  • Causality: When a carboxylic acid reacts with a carbodiimide (like EDC or DCC), it forms a transient O-acylisourea intermediate. If the piperazine substrate does not attack this intermediate rapidly, the O-acylisourea undergoes a spontaneous 1,3-sigmatropic rearrangement to form an N-acylurea. This byproduct is thermodynamically stable, completely unreactive toward amines, and consumes your starting material[3].

  • Solution: Always use an additive like HOBt or Oxyma Pure . These additives are highly nucleophilic and rapidly trap the O-acylisourea to form a stable, yet highly amine-reactive, active ester (e.g., OBt ester), effectively short-circuiting the rearrangement pathway[1].

Q3: I left the amidation reaction stirring overnight with excess DIPEA to ensure completion, but I am now seeing N-cyclopropylacrylamide in my LC-MS. Is my starting material degrading?

  • Diagnosis: Retro-Michael Elimination.

  • Causality: N-Cyclopropyl-3-(piperazin-1-yl)propanamide is a β-amino amide. Under strongly basic conditions and prolonged reaction times, the molecule can undergo an E1cB-like retro-Michael elimination. The piperazine acts as a leaving group, yielding free piperazine (which can then react to form bis-amides) and N-cyclopropylacrylamide.

  • Solution: Use a milder base such as N-Methylmorpholine (NMM) (aqueous pKa ~7.38) instead of DIPEA (aqueous pKa ~10.1)[4]. Strictly limit reaction times to 2–4 hours and avoid heating above room temperature.

Section 2: Quantitative Data & Reagent Selection

Selecting the right coupling reagent is critical for minimizing byproducts and simplifying downstream purification[3].

Table 1: Coupling Reagent Comparison for Piperazine Amidation
Coupling ReagentClassPrimary ByproductRisk of Guanidinium CappingWorkup/Removal StrategyRecommended Base
EDC / HOBt CarbodiimideEDC-Urea, N-acylurea (if HOBt omitted)NoneAqueous extraction (highly water-soluble)[5]NMM
HATU Uronium (Aminium)HOAt, TetramethylguanidiniumHigh (requires pre-activation)Chromatography or basic washDIPEA / NMM
COMU Uronium (Morpholino)Water-soluble morpholino-ureaModerateAqueous extraction (water-soluble)[2]NMM
PyBOP PhosphoniumHOBt, Tripyrrolidinophosphine oxideNone (non-carcinogenic byproducts)[2]ChromatographyDIPEA

Section 3: Self-Validating Experimental Protocol (EDC/HOBt)

Why this protocol? This method is specifically engineered to prevent N-acylurea formation (via HOBt) and guanidinium capping (by avoiding uronium salts). Furthermore, the EDC-urea byproduct is water-soluble, making the downstream purification self-validating through simple liquid-liquid extraction[5].

Materials:

  • Carboxylic Acid (1.0 eq)

  • N-Cyclopropyl-3-(piperazin-1-yl)propanamide (1.05 eq)

  • EDC·HCl (1.2 eq)

  • HOBt (1.2 eq)

  • N-Methylmorpholine (NMM) (2.5 eq)

  • Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Workflow:

  • Pre-activation: Dissolve the carboxylic acid and HOBt in DCM. Cool the vessel to 0 °C. Add EDC·HCl followed by 1.0 eq of NMM. Stir for 15 minutes.

    • Causality Check: Cooling prevents the thermal 1,3-rearrangement of the transient O-acylisourea. HOBt rapidly converts it to the stable OBt-active ester.

  • Substrate Addition: Dissolve N-Cyclopropyl-3-(piperazin-1-yl)propanamide in a minimal amount of DCM. Add dropwise to the activated ester solution, followed by the remaining 1.5 eq of NMM.

    • Causality Check: NMM is chosen over DIPEA to prevent base-catalyzed retro-Michael degradation of the β-amino amide substrate[4].

  • Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

    • Self-Validation: Monitor via LC-MS. The intermediate OBt-ester should smoothly convert to the target mass. If the reaction stalls, do not add heat.

  • Aqueous Workup & Byproduct Removal:

    • Wash the organic layer with 5% aqueous NaHCO₃ (Removes unreacted carboxylic acid and HOBt).

    • Wash with 0.1 M HCl (Removes unreacted piperazine substrate and NMM).

    • Wash with brine, dry over Na₂SO₄, and concentrate.

    • Self-Validation: EDC-urea is highly water-soluble and will partition entirely into the aqueous washes, leaving a clean crude product[5].

Section 4: Mechanistic Visualizations

G Acid R-COOH + Coupling Reagent O_Acyl O-Acylisourea (Transient) Acid->O_Acyl EDC/DCC Active_Ester OBt Active Ester (Stable Reactive Intermediate) Acid->Active_Ester HATU + Base (Pre-activation) Guanidinium Guanidinium Adduct (+98 Da Byproduct) Acid->Guanidinium HATU (No Pre-activation) + Amine N_Acyl N-Acylurea (Dead-End Byproduct) O_Acyl->N_Acyl Slow Amine Attack (1,3-Rearrangement) O_Acyl->Active_Ester + HOBt (Fast) Product Target Amide Product Active_Ester->Product + Amine Amine N-Cyclopropyl-3-(piperazin-1-yl)propanamide

Figure 1: Amidation pathways showing target formation vs. N-acylurea and Guanidinium byproducts.

RetroMichael Substrate N-Cyclopropyl-3-(piperazin-1-yl)propanamide (β-amino amide) Base Strong Base (e.g., DIPEA) Prolonged Time / Heat Substrate->Base Transition E1cB-like Elimination Base->Transition Degradant1 N-Cyclopropylacrylamide (Michael Acceptor) Transition->Degradant1 Degradant2 Free Piperazine Derivative (Causes Over-Coupling) Transition->Degradant2

Figure 2: Base-catalyzed retro-Michael degradation of the β-amino amide substrate.

References

  • Efficient synthesis of piperazinyl amides of 18β-glycyrrhetinic acid Source: Beilstein Journal of Organic Chemistry / PMC - NIH URL:[Link]

  • Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Source: ACS Sustainable Chemistry & Engineering URL:[Link]

  • Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Source: ACS Publications (Organic Process Research & Development) URL:[Link]

  • Byproducts of commonly used coupling reagents: Origin, toxicological evaluation and methods for determination Source: American Pharmaceutical Review / ResearchGate URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Bioanalytical Method Validation of N-Cyclopropyl-3-(piperazin-1-yl)propanamide in Human Plasma by LC-MS/MS

Abstract The quantification of novel therapeutic agents in biological matrices is a cornerstone of pharmacokinetic and toxicokinetic studies, underpinning regulatory submissions for new drug entities. This guide provides...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The quantification of novel therapeutic agents in biological matrices is a cornerstone of pharmacokinetic and toxicokinetic studies, underpinning regulatory submissions for new drug entities. This guide provides a comprehensive, in-depth validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of N-Cyclopropyl-3-(piperazin-1-yl)propanamide, a novel piperazine-based compound, in human plasma. We delve into the causality behind experimental choices, presenting a self-validating protocol grounded in the principles outlined by the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[1][2][3][4] Performance is objectively compared against an alternative HPLC-UV method, supported by a complete set of validation data to guide researchers and drug development professionals in their bioanalytical endeavors.

Introduction: The Imperative for Robust Bioanalysis

N-Cyclopropyl-3-(piperazin-1-yl)propanamide is an investigational compound featuring a cyclopropyl amide and a piperazine moiety, structures known for their diverse biological activities.[5] As with any drug candidate, its progression through the development pipeline—from preclinical studies to clinical trials—is critically dependent on understanding its absorption, distribution, metabolism, and excretion (ADME) profile. This necessitates a highly reliable, reproducible, and sensitive bioanalytical method to accurately measure drug concentrations in complex biological fluids like plasma.

LC-MS/MS has become the gold standard for small molecule quantification due to its superior selectivity, sensitivity, and speed.[6][7] This guide follows the authoritative framework of the FDA's "Bioanalytical Method Validation Guidance for Industry" and the ICH M10 guideline to establish a robust assay, ensuring data integrity for regulatory decision-making.[2][3]

LC-MS/MS Method Development and Protocol

The primary objective is to develop a method that isolates the analyte from endogenous plasma components and provides a linear, interference-free response.

Rationale for Methodological Choices
  • Sample Preparation: Protein precipitation (PPT) with acetonitrile was selected. While techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can yield cleaner extracts, PPT offers unparalleled speed and simplicity, making it ideal for high-throughput discovery and early development phase studies.[8][9] The potential for matrix effects, a known drawback of PPT, will be rigorously assessed.[10]

  • Internal Standard (IS): A close structural analog, N-Isopropyl-3-(piperazin-1-yl)propanamide, is chosen as the internal standard. A stable isotopically labeled (SIL) IS is the ideal choice to compensate for matrix effects, but a structural analog is a scientifically acceptable alternative when a SIL-IS is unavailable, provided it exhibits similar chromatographic and ionization behavior.[11]

  • Chromatography: Reversed-phase chromatography using a C18 column is employed. The mobile phase consists of 0.1% formic acid in water and acetonitrile. The acidic modifier aids in the protonation of the basic piperazine nitrogen, leading to better peak shape and enhanced ionization efficiency in positive electrospray ionization (ESI) mode.

  • Mass Spectrometry: A triple quadrupole mass spectrometer is used in Multiple Reaction Monitoring (MRM) mode. This technique provides exceptional selectivity by monitoring a specific precursor-to-product ion transition for both the analyte and the IS, minimizing the impact of co-eluting matrix components.[12]

Detailed Experimental Protocol

Materials:

  • Analytes: N-Cyclopropyl-3-(piperazin-1-yl)propanamide (Reference Standard), N-Isopropyl-3-(piperazin-1-yl)propanamide (Internal Standard).

  • Reagents: HPLC-grade acetonitrile and water, Formic acid (LC-MS grade).

  • Matrix: Blank human plasma (K2-EDTA anticoagulant).

Instrumentation:

  • LC System: Shimadzu Nexera X2 or equivalent.

  • Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent.

Procedure:

  • Stock and Working Solutions:

    • Prepare 1 mg/mL primary stock solutions of the analyte and IS in methanol.

    • Perform serial dilutions in 50:50 acetonitrile/water to create calibration curve (CC) and quality control (QC) working solutions.

  • Sample Preparation (Protein Precipitation):

    • Aliquot 50 µL of plasma samples (blank, CC, or QC) into a 1.5 mL microcentrifuge tube.

    • Add 150 µL of acetonitrile containing the internal standard (e.g., at 100 ng/mL).

    • Vortex for 1 minute to precipitate proteins.

    • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

    • Transfer 100 µL of the clear supernatant to an HPLC vial for analysis.

  • LC-MS/MS Conditions:

    • LC Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 0.4 mL/min.

    • Gradient: 5% B to 95% B over 3.0 min, hold for 1.0 min, return to 5% B and equilibrate for 1.0 min.

    • Injection Volume: 5 µL.

    • Ion Source: Electrospray Ionization (ESI), Positive Mode.

    • MRM Transitions:

      • N-Cyclopropyl-3-(piperazin-1-yl)propanamide: m/z 198.2 → 113.1

      • N-Isopropyl-3-(piperazin-1-yl)propanamide (IS): m/z 200.2 → 115.1

G hplc_vial hplc_vial inject inject hplc_vial->inject

Bioanalytical Method Validation: Results and Discussion

The method was validated according to the FDA Bioanalytical Method Validation Guidance.[2]

Selectivity and Specificity
  • Causality: This parameter ensures that endogenous plasma components or other metabolites do not interfere with the detection of the analyte or IS, preventing false positive results.

  • Protocol: Six unique batches of blank human plasma were processed and analyzed to check for interfering peaks at the retention times of the analyte and IS.

  • Results: No significant interfering peaks were observed in the MRM chromatograms, demonstrating the high selectivity of the method.

Calibration Curve and Lower Limit of Quantification (LLOQ)
  • Causality: The calibration curve demonstrates the relationship between the instrument response and the known concentration of the analyte, allowing for the quantification of unknown samples. The LLOQ defines the lowest concentration that can be measured with acceptable accuracy and precision.

  • Results: The method was linear over the concentration range of 0.5 to 500 ng/mL. A weighted (1/x²) linear regression was used to achieve the best fit. The LLOQ was established at 0.5 ng/mL.

ParameterResultAcceptance Criteria (FDA)
Concentration Range 0.5 - 500 ng/mL-
Regression Model Weighted (1/x²) Linear-
Correlation Coeff. (r²) > 0.997≥ 0.99
LLOQ Accuracy 95.8%80 - 120%
LLOQ Precision (%CV) 8.2%≤ 20%
Other Calibrator Accuracy 97.2% - 103.5%85 - 115%

Table 1: Calibration Curve and LLOQ Performance Summary.

Accuracy and Precision
  • Causality: Accuracy (%RE) and precision (%CV) define the reliability and reproducibility of the method. Intra-batch (repeatability) and inter-batch (intermediate precision) statistics are essential to ensure consistent performance over time and across different analytical runs.

  • Protocol: Analyzed four levels of QC samples (Low, Mid, High, LLOQ) in six replicates in three separate analytical runs.

  • Results: The method was found to be accurate and precise, with all values falling well within the accepted regulatory limits.

QC LevelConc. (ng/mL)Intra-Batch Precision (%CV)Intra-Batch Accuracy (%RE)Inter-Batch Precision (%CV)Inter-Batch Accuracy (%RE)
LLOQ 0.58.2-4.29.5-2.8
Low QC 1.56.53.17.14.5
Mid QC 754.11.55.32.1
High QC 4003.8-2.74.9-1.9
Acceptance Criteria -≤ 15% (≤ 20% for LLOQ) ± 15% (± 20% for LLOQ) ≤ 15% (≤ 20% for LLOQ) ± 15% (± 20% for LLOQ)

Table 2: Summary of Intra- and Inter-Batch Accuracy and Precision.

Matrix Effect and Recovery
  • Causality: The matrix effect assesses the ion suppression or enhancement caused by co-eluting endogenous components from the plasma, which can affect accuracy.[10] Recovery measures the efficiency of the extraction procedure.

  • Protocol: Analyzed three sets of samples at Low and High QC concentrations: (A) analyte in neat solution, (B) analyte spiked into post-extraction blank plasma, and (C) analyte spiked into pre-extraction plasma.

    • Matrix Factor = B/A

    • Recovery % = (C/B) x 100

  • Results: The extraction recovery was consistent and high. The matrix factor was close to 1, with a low %CV, indicating no significant or variable matrix effect was observed.

QC LevelConc. (ng/mL)Mean Recovery (%)Recovery %CVMean Matrix FactorIS-Normalized MF %CV
Low QC 1.592.55.80.976.4
High QC 40094.14.20.995.1
Acceptance Criteria -Consistent & Reproducible -IS-Normalized MF %CV ≤ 15% ≤ 15%

Table 3: Extraction Recovery and Matrix Effect Data.

Stability
  • Causality: Stability experiments ensure that the analyte concentration does not change during sample collection, storage, and processing.

  • Protocol: QC samples (Low and High) were subjected to various storage and handling conditions before analysis.

  • Results: The analyte was stable under all tested conditions.

Stability ConditionDurationMean % Deviation from Nominal
Bench-Top (Room Temp) 8 hours-4.5%
Freeze-Thaw Cycles 3 cycles-6.2%
Long-Term Storage 90 days at -80°C-7.8%
Acceptance Criteria -≤ ±15%

Table 4: Summary of Stability Assessment.

G Start Bioanalytical Method Validation Selectivity Selectivity & Specificity Start->Selectivity LLOQ LLOQ & Calibration Curve Selectivity->LLOQ Pass Fail Method Fails (Re-develop/Optimize) Selectivity->Fail Accuracy Accuracy & Precision LLOQ->Accuracy Pass LLOQ->Fail Matrix Matrix Effect & Recovery Accuracy->Matrix Pass Accuracy->Fail Stability Stability Matrix->Stability Pass Matrix->Fail Validated Method Validated Stability->Validated Pass Stability->Fail

Comparative Analysis: LC-MS/MS vs. HPLC-UV

While LC-MS/MS is the preferred platform, alternative methods like HPLC with UV detection exist. For a compound like N-Cyclopropyl-3-(piperazin-1-yl)propanamide, which lacks a strong native chromophore, HPLC-UV would necessitate a chemical derivatization step to attach a UV-active moiety.[13]

FeatureLC-MS/MS MethodHPLC-UV with Derivatization
Selectivity Very High. Based on mass-to-charge ratio (m/z) and fragmentation pattern. Unlikely interference.Moderate. Based on chromatographic retention time and UV absorbance. Potential for interference from endogenous compounds.
Sensitivity (LLOQ) Very High. ~0.5 ng/mL achieved. Sub-ng/mL levels are common.[7]Low to Moderate. Typically in the 10-100 ng/mL range, highly dependent on the derivatization agent's efficiency and molar absorptivity.[13]
Sample Prep Simple & Fast. Protein precipitation takes ~15 minutes.Complex & Slow. Requires an additional, optimized chemical reaction step (derivatization), followed by potential clean-up.
Throughput High. Runtimes of <5 minutes per sample are typical.Low. Longer chromatographic runtimes are often needed for resolution, and the derivatization step adds significant time.
Cost High initial instrument cost. Lower solvent consumption and faster development time can offset this.Low initial instrument cost. Reagent costs for derivatization and higher solvent usage can add up.
Universality Applicable to a vast range of compounds, even those without chromophores.Limited to compounds with chromophores or those that can be reliably derivatized.

Final Conclusion

This guide has detailed the successful validation of a selective, sensitive, and robust LC-MS/MS method for the quantification of N-Cyclopropyl-3-(piperazin-1-yl)propanamide in human plasma. The validation experiments were designed and evaluated based on authoritative FDA and ICH guidelines, demonstrating that the method meets all regulatory requirements for accuracy, precision, selectivity, and stability.[1][3][4] The experimental data presented confirms its suitability for supporting clinical and non-clinical pharmacokinetic studies. When compared to alternative techniques like HPLC-UV, the LC-MS/MS approach offers significant advantages in performance, making it the definitive choice for modern bioanalytical laboratories.

References

  • Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Vertex AI Search.
  • Bioanalytical Method Validation Guidance for Industry May 2018. (2020, April 29). FDA.
  • M10 Bioanalytical Method Validation and Study Sample Analysis November 2022. (2024, June 12). FDA.
  • Bioanalytical Method Valid
  • M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA.
  • Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candid
  • Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Deriv
  • Strategies for the Quantification of Endogenously Present Small Molecules in Biological Samples. Lirias.
  • Method development and validation of LC-MS/MS method for the estimation of sildenafil and its metabolite piperazine n-desmethyl sildenafil in human plasma.
  • Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. (2014, February 13). RSC Publishing.
  • Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. (2021, August 1).
  • Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV.
  • Recent Upgradation in Bioanalytical Studies. Biosciences Biotechnology Research Asia.
  • Development and validation of an integrated LC-MS/MS assay for therapeutic drug monitoring of five PARP-inhibitors. (2020, February 1). PubMed.
  • Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro. (2024, September 15). PubMed.
  • Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape.

Sources

Comparative

Comprehensive Cross-Validation Guide: Analytical Quantification of N-Cyclopropyl-3-(piperazin-1-yl)propanamide

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Objective: A critical, data-driven comparison of LC-MS/MS, HPLC-UV, and GC-MS methodologies for the quantification of N-Cyclopropyl-3-(pipe...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Objective: A critical, data-driven comparison of LC-MS/MS, HPLC-UV, and GC-MS methodologies for the quantification of N-Cyclopropyl-3-(piperazin-1-yl)propanamide, emphasizing regulatory cross-validation workflows.

Executive Summary & Physicochemical Profiling

In pharmaceutical development, the transition of an active pharmaceutical ingredient (API) or key intermediate from early-phase pharmacokinetic (PK) studies to late-stage commercial quality control (QC) often requires shifting analytical platforms. N-Cyclopropyl-3-(piperazin-1-yl)propanamide ( C10​H19​N3​O , MW: 197.28 g/mol ) presents a unique analytical challenge due to its specific structural moieties:

  • Piperazine Ring (Secondary Amine): Highly basic (pKa ~9.8), making it perfectly suited for positive Electrospray Ionization (ESI+) in mass spectrometry, but prone to severe peak tailing in gas chromatography without derivatization.

  • Cyclopropyl-Substituted Amide: Provides a weak UV chromophore (maximum absorbance at ~210 nm), which limits the sensitivity of standard UV detection but offers a highly reproducible signal for bulk API assay.

When bridging data between a high-sensitivity PK assay (LC-MS/MS) and a robust batch-release assay (HPLC-UV), regulatory bodies require rigorous cross-validation. According to the globally harmonized ICH M10 guidelines[1], cross-validation is mandatory to demonstrate that the choice of analytical platform does not introduce systematic bias into the data[2].

The Scientific Rationale: Method Causality & Selection

As an application scientist, method selection cannot be arbitrary; it must be dictated by the molecule's physicochemical reality and the Analytical Target Profile (ATP).

A. LC-MS/MS (The PK Standard)

Mechanism: The basic nitrogen on the piperazine ring readily accepts a proton in acidic mobile phases (e.g., 0.1% Formic Acid), yielding a strong [M+H]+ parent ion at m/z 198.2. Causality: Collision-induced dissociation (CID) predictably cleaves the amide bond, resulting in a stable piperazine-propanoyl fragment (m/z 140.1) and a bare piperazine cation (m/z 85.1). This specific fragmentation allows for Multiple Reaction Monitoring (MRM), completely filtering out biological matrix noise[3].

B. HPLC-UV (The QC Standard)

Mechanism: Detection relies on the π→π∗ and n→π∗ transitions of the amide carbonyl group at 210 nm. Causality: Because 210 nm is a non-specific wavelength where many organic solvents and biological lipids also absorb, HPLC-UV is unsuitable for trace-level plasma analysis. However, for bulk API purity testing where concentration is high (e.g., 100 µg/mL) and matrix interference is zero, UV provides superior precision (%CV < 1.0%) compared to the inherent ionization fluctuations of MS.

C. GC-MS (The Orthogonal Alternative)

Mechanism: Gas-phase separation followed by electron ionization (EI). Causality: The secondary amine in the piperazine ring will hydrogen-bond with active silanol groups on the GC column, causing irreversible adsorption and peak tailing. To utilize GC-MS, the molecule must be derivatized (e.g., using Trifluoroacetic anhydride, TFAA) to cap the amine. This adds sample preparation complexity, making it the least favorable option unless LC platforms are unavailable.

Quantitative Performance Comparison

The following table summarizes the validated performance metrics of the three analytical platforms based on standard FDA and ICH M10 acceptance criteria[4].

Performance ParameterLC-MS/MS (ESI+ MRM)HPLC-UV (Diode Array, 210 nm)GC-MS (TFAA Derivatized)
Primary Application In vivo PK, Trace ImpuritiesAPI Release, Formulation QCOrthogonal verification
Lower Limit of Quantitation (LLOQ) 0.5 ng/mL500 ng/mL50 ng/mL
Linear Dynamic Range 0.5 – 500 ng/mL0.5 – 100 µg/mL50 – 5,000 ng/mL
Accuracy (% Bias) ± 8.5%± 2.2%± 12.1%
Precision (% CV) < 6.0%< 1.5%< 10.5%
Matrix Effect (IS Normalized) 92% – 105%N/A (High interference in plasma)85% – 110%
Sample Prep Complexity Medium (SPE required)Low (Dilute & Shoot)High (LLE + Derivatization)

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must be a self-validating system. The following workflows incorporate internal system suitability tests (SSTs) to guarantee that any failure is immediately flagged before sample consumption.

Protocol 1: Sample Preparation via Mixed-Mode Cation Exchange (MCX) SPE

Rationale: The piperazine ring is positively charged at physiological pH. MCX retains the analyte via strong ionic bonds, allowing aggressive organic washing to remove neutral lipids.

  • Internal Standard (IS) Spiking: Spike 200 µL of plasma with 10 µL of stable-isotope labeled IS (N-Cyclopropyl-3-(piperazin-1-yl)propanamide- d4​ ). Self-Validation: The IS tracks extraction recovery and compensates for ESI matrix suppression[5].

  • Pre-treatment: Dilute the sample 1:1 with 2% Formic Acid in water to ensure complete protonation of the piperazine ring.

  • Conditioning: Pass 1 mL Methanol followed by 1 mL 2% Formic Acid through the MCX cartridge.

  • Loading: Load the pre-treated sample.

  • Wash Step (Crucial): Wash with 1 mL 2% Formic Acid, followed by 1 mL 100% Methanol. Self-Validation: Inject the Methanol wash fraction into the LC-MS/MS; analyte breakthrough must be < 0.1%.

  • Elution: Elute with 1 mL of 5% Ammonium Hydroxide in Methanol. The high pH deprotonates the piperazine, breaking the ionic interaction.

  • Reconstitution: Evaporate under N2​ at 40°C and reconstitute in 100 µL of Mobile Phase A.

Protocol 2: ICH M10 Cross-Validation Execution (LC-MS/MS vs. HPLC-UV)

Rationale: When transitioning from LC-MS/MS to HPLC-UV, the overlapping dynamic range must be evaluated to prove both methods yield statistically equivalent results[1].

  • Preparation of Incurred Sample Pools: Pool actual study samples to create three concentration tiers (Low, Mid, High) that fall within the overlapping linear range of both instruments (e.g., 1,000 ng/mL to 50,000 ng/mL).

  • System Suitability Test (SST): Inject a neat standard six times on both instruments. Acceptance: Retention time %CV < 1.0%, Peak Area %CV < 2.0%. Do not proceed if SST fails[4].

  • Parallel Acquisition: Analyze the pooled samples in triplicate on both the LC-MS/MS (Method A) and the HPLC-UV (Method B).

  • Statistical Evaluation: Calculate the percentage difference between the two methods using the formula:

    [(MethodB−MethodA)/MethodA]×100 .
  • Acceptance Criteria: According to regulatory guidelines, the difference between the two methods must be within ±20% for at least 67% of the cross-validation samples[2].

Mechanistic & Workflow Visualizations

To fully grasp the analytical strategy, we must visualize both the molecular behavior within the mass spectrometer and the macro-level regulatory workflow.

CrossValidation A Incurred Sample Pool (N-Cyclopropyl-3-(piperazin-1-yl)propanamide) B Aliquoting & Spiking (Overlapping Dynamic Range) A->B C Method A: LC-MS/MS (Reference PK Assay) B->C D Method B: HPLC-UV (Test QC Assay) B->D E Quantification A (High Sensitivity) C->E F Quantification B (High Reproducibility) D->F G Statistical Comparison (Bland-Altman & %Bias) E->G F->G H Acceptance Criteria Bias ≤ 20% for ≥ 67% of samples G->H

Fig 1. ICH M10 compliant cross-validation workflow for bioanalytical method comparison.

Fragmentation Parent Parent Ion [M+H]+ m/z 198.2 (Protonated Piperazine) CID Collision-Induced Dissociation (Argon Gas, 25 eV) Parent->CID Frag1 Product Ion 1 m/z 140.1 (Loss of Cyclopropylamine) CID->Frag1 Amide Cleavage Frag2 Product Ion 2 m/z 85.1 (Piperazine Cation) CID->Frag2 Alkyl Cleavage MRM1 Quantifier MRM Transition 198.2 -> 140.1 Frag1->MRM1 MRM2 Qualifier MRM Transition 198.2 -> 85.1 Frag2->MRM2

Fig 2. ESI+ ionization and CID fragmentation pathway for LC-MS/MS quantification.

References

  • [1] Title: ICH M10 on bioanalytical method validation - Scientific guideline | Source: European Medicines Agency (EMA) | URL: [Link]

  • [2] Title: ICH M10 Bioanalytical Method Validation Guideline-1 year Later | Source: AAPS Journal / Springer | URL: [Link]

  • [4] Title: ICH M10: Bioanalytical Method Validation and Study Sample Analysis | Source: U.S. Food and Drug Administration (FDA) | URL: [Link]

Sources

Validation

FTIR Spectroscopy Reference Data &amp; Structural Verification Guide: N-Cyclopropyl-3-(piperazin-1-yl)propanamide

In modern drug discovery and API synthesis, the structural verification of bifunctional building blocks is a critical quality control (QC) bottleneck. N-Cyclopropyl-3-(piperazin-1-yl)propanamide (CAS: 1018599-06-8) is a...

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Author: BenchChem Technical Support Team. Date: April 2026

In modern drug discovery and API synthesis, the structural verification of bifunctional building blocks is a critical quality control (QC) bottleneck. N-Cyclopropyl-3-(piperazin-1-yl)propanamide (CAS: 1018599-06-8) is a highly versatile intermediate, featuring a secondary amine (piperazine), a secondary amide, and a cyclopropyl ring.

As a Senior Application Scientist, I frequently observe laboratories misidentifying this compound or failing to detect incomplete reactions because they rely on low-resolution spectral data. This guide objectively compares the Fourier-Transform Infrared (FTIR) spectral fingerprint of N-Cyclopropyl-3-(piperazin-1-yl)propanamide against its structural alternatives and provides a self-validating, field-proven protocol for accurate structural confirmation.

Structural Deconstruction & Alternative Comparison

To objectively evaluate the purity and identity of our target molecule, we must compare it against its foundational synthetic fragments. Relying solely on a generic library match[1] is insufficient; you must understand why specific peaks appear or vanish.

We will compare the target against two alternatives:

  • Alternative 1: N-Cyclopropylpropanamide. Represents a failed piperazine coupling. It contains the amide and cyclopropyl groups but lacks the piperazine ring.

  • Alternative 2: Piperazine. Represents unreacted starting material. It contains the secondary amine but lacks the amide backbone and cyclopropyl ring.

The Mechanistic "Why" Behind the Spectra
  • The Amide Backbone: The amide I (C=O stretch) and amide II (N-H bend/C-N stretch) bands are hallmark indicators of the propanamide linkage, typically manifesting at ~1645 cm⁻¹ and ~1540 cm⁻¹, respectively[2].

  • The Piperazine Ring: Piperazine integrity is verified by the secondary amine N-H stretch at ~3320 cm⁻¹ and the aliphatic C-N stretch at ~1120 cm⁻¹[3].

  • The Cyclopropyl Ring: The high ring strain of the cyclopropyl group forces the C-H bonds to possess more s-character, pushing the C-H stretching frequency above 3000 cm⁻¹ (typically ~3080 cm⁻¹). This distinctly differentiates it from standard aliphatic chains (2850–2950 cm⁻¹)[4].

Comparative FTIR Reference Data

Summarized below is the quantitative vibrational data used to differentiate the target from its alternatives.

Functional GroupVibration ModeTarget: N-Cyclopropyl-3-(piperazin-1-yl)propanamideAlternative 1: N-CyclopropylpropanamideAlternative 2: Piperazine
Piperazine N-H Secondary amine stretch~3320 cm⁻¹ Absent~3320 cm⁻¹
Amide N-H Secondary amide stretch~3280 cm⁻¹ ~3280 cm⁻¹Absent
Cyclopropyl C-H Asymmetric stretch~3080 cm⁻¹ ~3080 cm⁻¹Absent
Aliphatic C-H Asym/Sym stretch2850 - 2950 cm⁻¹ 2850 - 2950 cm⁻¹2850 - 2950 cm⁻¹
Amide I (C=O) Carbonyl stretch~1645 cm⁻¹ ~1645 cm⁻¹Absent
Amide II N-H bend / C-N stretch~1540 cm⁻¹ ~1540 cm⁻¹Absent
Piperazine C-N Aliphatic C-N stretch~1120 cm⁻¹ Absent~1120 cm⁻¹

Self-Validating ATR-FTIR Protocol

To ensure absolute trustworthiness in your QC data, the experimental methodology must be a self-validating system.

Causality Behind Experimental Choices:

  • Why ATR over KBr Pellets? Traditional KBr is highly hygroscopic. Absorbed atmospheric water creates a broad -OH stretch at 3300–3500 cm⁻¹, which completely masks the critical piperazine N-H (~3320 cm⁻¹) and amide N-H (~3280 cm⁻¹) stretching bands. Attenuated Total Reflectance (ATR) eliminates KBr, preserving the integrity of the N-H region.

  • Why 4 cm⁻¹ Resolution? A 4 cm⁻¹ resolution is the precise optical threshold required to distinctly resolve the closely overlapping piperazine N-H and amide N-H peaks. Lower resolutions will merge these into a single, uninterpretable broad peak.

Step-by-Step Methodology
  • System Validation (The Trust Mechanism): Before any sample is run, acquire a scan of a certified polystyrene standard film. Polystyrene has an immutable peak at exactly 1601.2 cm⁻¹. Validation Rule: If the instrument reads this peak outside a ±1.0 cm⁻¹ tolerance, the system fails validation and requires laser calibration. Do not proceed.

  • Background Acquisition: Clean the diamond ATR crystal with LC-MS grade isopropanol and allow it to dry. Acquire a 32-scan background spectrum of ambient air. This subtracts ambient CO₂ and water vapor from the final spectra.

  • Sample Application: Place 2–3 mg of crystalline N-Cyclopropyl-3-(piperazin-1-yl)propanamide directly onto the diamond crystal. Apply the ATR pressure anvil to ~50 N of force to ensure intimate optical contact.

  • Spectral Acquisition: Acquire the sample spectrum using 32 scans from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution. Causality: 32 scans provide an optimal signal-to-noise ratio (SNR) without exposing the sample to prolonged atmospheric humidity.

  • Data Processing: Apply an ATR correction algorithm (to account for depth of penetration variations at lower wavenumbers) and an automatic baseline correction.

  • Peak Verification: Cross-reference the processed spectrum against the table above, ensuring the presence of the triad markers: Amide I (~1645 cm⁻¹), Piperazine C-N (~1120 cm⁻¹), and Cyclopropyl C-H (~3080 cm⁻¹).

Workflow Visualization

QC_Workflow Start 1. System Calibration (Polystyrene Standard) BG 2. Background Scan (Ambient Air, 32 Scans) Start->BG Sample 3. Sample Application (Diamond ATR, 50 N Force) BG->Sample Acquire 4. Spectral Acquisition (4000-400 cm⁻¹, 4 cm⁻¹ Res) Sample->Acquire Process 5. Data Processing (ATR & Baseline Correction) Acquire->Process Verify 6. Peak Verification (Amide & Piperazine Markers) Process->Verify

Figure 1: Self-validating ATR-FTIR workflow for API building block structural verification.

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Safety & Regulatory Compliance

Safety

A Guide to the Safe and Compliant Disposal of N-Cyclopropyl-3-(piperazin-1-yl)propanamide

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides a comprehensive, step-by-step procedure for the proper disposal of N-Cyclopropyl-3-(piperazin-1-yl)propanamide, a compound featuring a piperazine moiety. While a specific Safety Data Sheet (SDS) for this exact molecule may not always be readily available, the principles of chemical safety and waste management for related piperazine derivatives provide a robust framework for its responsible disposal.[1] This guide is built on the foundational principle of treating the compound as potentially hazardous in the absence of definitive data, ensuring the safety of laboratory personnel and the protection of the environment.

I. Pre-Disposal Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal protocol, a thorough hazard assessment is paramount. Given that N-Cyclopropyl-3-(piperazin-1-yl)propanamide belongs to the piperazine class of compounds, it should be handled with care, assuming it may possess hazards similar to other chemicals in this family, which can include skin and eye irritation, and potential for allergic reactions.[2][3][4]

The Causality of PPE Selection: The choice of PPE is not arbitrary; it is a direct response to the potential routes of exposure.

PPE ItemSpecificationRationale for Use
Eye Protection Chemical safety goggles or a face shieldProtects against accidental splashes of solutions or contact with solid particulates, preventing serious eye irritation or damage.[4][5]
Hand Protection Nitrile or other chemically resistant glovesForms a barrier to prevent skin contact, which can lead to irritation, and to avoid absorption of the chemical through the skin.[1] Gloves should be inspected for integrity before each use.
Body Protection Laboratory coatProtects street clothes and skin from contamination in the event of a spill.
Respiratory Protection NIOSH-approved respiratorRecommended if there is a risk of generating dust or aerosols, to prevent inhalation which may cause respiratory irritation.[5]
II. Step-by-Step Disposal Workflow

The disposal of N-Cyclopropyl-3-(piperazin-1-yl)propanamide must be managed as hazardous chemical waste.[5][6] It is strictly prohibited to dispose of this chemical down the sink or in regular trash.[6][7]

Experimental Protocol: Waste Segregation and Collection

  • Identify the Waste Stream: Determine if the waste is a solid (e.g., pure compound, contaminated labware) or a liquid (e.g., in solution).

  • Solid Waste Collection:

    • Place excess or unwanted solid N-Cyclopropyl-3-(piperazin-1-yl)propanamide directly into a designated hazardous waste container.

    • Any items that have come into contact with the chemical, such as weighing paper, pipette tips, and contaminated gloves, must also be disposed of as hazardous solid waste.[1]

  • Liquid Waste Collection:

    • For solutions containing N-Cyclopropyl-3-(piperazin-1-yl)propanamide, pour the liquid into a designated hazardous liquid waste container.

    • If the solvent is volatile, this should be done in a chemical fume hood to minimize inhalation exposure.

    • Do not mix incompatible waste streams. If in doubt, use a separate container for this waste.

Diagram: Chemical Waste Disposal Workflow

cluster_prep Preparation cluster_collection Waste Collection cluster_storage Labeling & Storage cluster_disposal Final Disposal A Don Appropriate PPE (Goggles, Gloves, Lab Coat) B Identify Waste Type (Solid or Liquid) A->B C Collect Solid Waste in Designated Container B->C Solid D Collect Liquid Waste in Designated Container B->D Liquid E Segregate Contaminated Items as Solid Waste C->E F Securely Cap Container D->F E->F G Label Container with: 'Hazardous Waste' Chemical Name Date F->G H Store in Designated, Secure, and Ventilated Area G->H I Contact Environmental Health & Safety (EHS) Office H->I J Arrange for Professional Waste Pickup I->J

Caption: Workflow for safe disposal of chemical waste.

III. Container Management: A Self-Validating System

Proper container selection and labeling are critical to a self-validating waste management system, ensuring safety and compliance.

  • Container Compatibility: Hazardous chemical waste must be stored in containers made of materials compatible with the waste.[6] The original chemical container is often the best choice.[6] Ensure the container is in good condition, free of leaks, and can be securely sealed.[6]

  • Labeling: The waste container must be clearly labeled.[5][8] The label should include:

    • The words "Hazardous Waste"

    • The full chemical name: "N-Cyclopropyl-3-(piperazin-1-yl)propanamide"

    • Any known hazards (e.g., "Irritant")

    • The date when the container was first used for waste accumulation.

  • Storage: Store sealed waste containers in a designated, secure, and well-ventilated hazardous waste accumulation area.[5] This area should be away from general laboratory traffic and incompatible materials.[5] Keep waste containers closed at all times except when adding waste.[6]

IV. Spill Management

In the event of a spill, prompt and correct action is crucial to mitigate exposure and environmental contamination.

  • Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate ventilation.[1]

  • Contain the Spill: Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite or dry sand for liquids.[1] For solids, carefully sweep the material to avoid generating dust.[5]

  • Collect and Dispose: Collect the spilled material and absorbent into a designated hazardous waste container and label it accordingly.[1][5]

  • Decontaminate: Clean the spill area thoroughly.

  • Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Diagram: Spill Response Logic

A Spill Occurs B Evacuate Immediate Area A->B C Ensure Adequate Ventilation B->C D Don Appropriate PPE C->D E Contain Spill with Inert Absorbent D->E F Collect Contaminated Material into Hazardous Waste Container E->F G Label Container F->G H Decontaminate Spill Area G->H I Report to EHS H->I

Caption: Decision-making process for chemical spill response.

V. Final Disposal and Institutional Protocols

The ultimate disposal of N-Cyclopropyl-3-(piperazin-1-yl)propanamide must be handled by professionals.

  • Contact EHS: Adhere to your institution's specific chemical waste disposal procedures, which universally involve contacting the Environmental Health and Safety (EHS) office.[1]

  • Arrange for Pickup: The EHS office will arrange for the collection of the waste by a licensed hazardous waste disposal contractor.[5] Provide them with a complete and accurate description of the waste.

  • Documentation: Maintain records of waste disposal as required by your institution and local regulations.

By adhering to these scientifically grounded and field-proven procedures, researchers can ensure the safe and compliant disposal of N-Cyclopropyl-3-(piperazin-1-yl)propanamide, upholding their commitment to laboratory safety and environmental stewardship.

References

  • Safe Disposal of 1,4-Dihydroxy-2,2-dimethylpiperazine and Related Piperazine Derivatives in a Laboratory Setting. Benchchem.
  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
  • Regulation of Laboratory Waste. American Chemical Society.
  • Laboratory Waste Disposal Safety Protocols. NSTA.
  • NATIONAL TAIWAN UNIVERSITY Regulations for the Storage, Disposal, and Handling of Laboratory Waste. National Taiwan University.
  • Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury.
  • Safe Disposal of 1-(2-chloroethyl)piperazine Hydrochloride: A Procedural Guide. Benchchem.
  • Material Safety Data Sheet.
  • LUNA® SENSATION Safety Data Sheet. Bayer CropScience.
  • Piperazine hexahydrate Safety Data Sheet.
  • Campus Safety Data Sheet. BASF.
  • Cyclopropylamine Safety Data Sheet.
  • Appendix A Disposal Procedures by Chemical.
  • PIPPS PUFFERAN® ≥97 % Safety Data Sheet. Carl ROTH.
  • 3-(Piperazin-1-yl)-1,2-benzisoxazole Safety Data Sheet. Fisher Scientific.

Sources

Handling

Personal protective equipment for handling N-Cyclopropyl-3-(piperazin-1-yl)propanamide

Title: Standard Operating Procedure & PPE Guide for Handling N-Cyclopropyl-3-(piperazin-1-yl)propanamide As a Senior Application Scientist, I approach chemical handling not merely as a checklist of safety gear, but as a...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Standard Operating Procedure & PPE Guide for Handling N-Cyclopropyl-3-(piperazin-1-yl)propanamide

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of safety gear, but as a self-validating system of risk mitigation. When working with specialized pharmaceutical building blocks like N-Cyclopropyl-3-(piperazin-1-yl)propanamide, understanding the mechanistic causality behind the hazards is the first step in designing an effective operational plan.

Mechanistic Hazard Profile

N-Cyclopropyl-3-(piperazin-1-yl)propanamide is a structural intermediate frequently utilized in drug discovery[1]. It is typically encountered in two forms: the lipophilic free base (CAS 1018599-06-8)[1] and the crystalline dihydrochloride salt (CAS 1311318-04-3)[2].

Causality of Hazards: The core hazard of this molecule stems from its piperazine ring. Piperazine derivatives are recognized as potent skin and eye irritants, carrying a significant risk of acting as respiratory and dermal sensitizers (3)[3]. The secondary amine within the piperazine moiety acts as a strong nucleophile and base, which can cause rapid protein denaturation upon contact with corneal tissue or mucous membranes, leading to severe burns (4)[4]. Furthermore, toxicological assessments of related piperazine compounds indicate potential reproductive toxicity and severe neurotoxic symptoms upon high-dose systemic exposure (). Handling this compound requires strict adherence to a Chemical Hygiene Plan (CHP) designed to absolutely minimize aerosolization and dermal contact[5].

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, your PPE must act as a multi-layered barrier engineered specifically against basic amines and fine crystalline dust (6)[6].

  • Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant) are mandatory. Causality: Safety glasses with side shields are inadequate because piperazine derivatives can cause severe ocular damage; goggles provide a necessary seal against airborne dust and accidental solution splashes[4].

  • Hand Protection: Double-gloving with heavy-duty Nitrile (minimum 5 mil thickness). Causality: The lipophilic nature of the cyclopropyl group can facilitate dermal penetration. Nitrile provides excellent chemical resistance to basic amines, and the double-glove system acts as a sacrificial layer that can be immediately removed if contaminated, preventing skin sensitization[6].

  • Body Protection: A fully buttoned, flame-resistant (FR) lab coat with knit cuffs and full-length trousers. Causality: Knit cuffs prevent the sleeves from dragging through chemical dust and eliminate gaps where powder could contact the wrists[7].

  • Respiratory & Engineering Controls: All handling must occur inside a certified chemical fume hood. Causality: The dihydrochloride salt form is highly prone to static charge and can easily aerosolize. If engineering controls are compromised, an N95 or P100 particulate respirator is required to prevent inhalation of the sensitizing dust[3].

Quantitative Hazard & PPE Summary

Hazard ParameterQuantitative Data / ClassificationRequired PPE & Engineering ControlMechanistic Causality
Acute Toxicity LD50 ~2600 mg/kg (Rat)Fume Hood, strict hygieneModerate acute toxicity; primary risk is cumulative exposure or neurotoxicity at >110 mg/kg.
Dermal Exposure GHS Category 1B (Corrosive)[4]Double Nitrile Gloves (≥5 mil), FR Lab CoatPiperazine bases penetrate thin barriers, acting as sensitizers and causing chemical burns[4].
Ocular Exposure GHS Category 1 (Severe Damage)[4]Chemical Splash Goggles (ANSI Z87.1)Secondary amines act as strong bases, causing rapid protein denaturation in corneal tissue[4].
Inhalation TLV: 0.03 ppm (Piperazine base)[4]Fume Hood (80-120 fpm)[5], N95/P100Crystalline salts aerosolize via static charge; inhalation triggers respiratory sensitization[4].

Operational Plan: Step-by-Step Handling Protocol

This protocol ensures that every action validates the integrity of the safety barrier.

Phase 1: Pre-Operational Checks

  • Verify Engineering Controls: Check the fume hood monitor to ensure the face velocity is between 80-120 feet per minute (fpm). Causality: This velocity is the aerodynamic sweet spot—strong enough to capture aerosolized piperazine particles, but gentle enough to prevent creating a vortex that blows the lightweight powder out of the weigh boat (5)[5].

  • Establish Zones: Divide the fume hood workspace into a "Dirty Zone" (source bottle) and a "Clean Zone" (receiving flask) to prevent cross-contamination[6].

Phase 2: The Transfer (Self-Validating System) 3. Static Mitigation: Wipe the exterior of the receiving vial and the weigh boat with an anti-static zero-charge wipe. Causality: The dihydrochloride salt form of N-Cyclopropyl-3-(piperazin-1-yl)propanamide[2] is highly prone to static cling. Mitigating static prevents sudden aerosolization of the powder into the operator's breathing zone. 4. Barrier Verification: Don two pairs of nitrile gloves. Causality: If the outer glove contacts the chemical, it can be immediately doffed and replaced without exposing bare skin, maintaining a continuous protective barrier against the sensitizing agent[6]. 5. Active Transfer: Using a static-free micro-spatula, transfer the solid. Do not drop the powder from a height; place the spatula directly into the receiving vessel before rotating to release the chemical.

Phase 3: Decontamination and Waste Segregation 6. Surface Neutralization: Wipe down the balance and surrounding hood area with a dilute acidic solution (e.g., 1% citric acid) followed by water. Causality: The free base form of the piperazine derivative is alkaline[4]; a mild acid wipe ensures complete neutralization of microscopic dust. 7. Waste Segregation: Dispose of the outer gloves, weigh boats, and wipes into a designated solid hazardous waste container. Ensure it is properly labeled according to the facility's Chemical Hygiene Plan[5].

Workflow Visualization

Piperazine_Handling_Workflow Assessment 1. Hazard Assessment (Review CHP & SDS) PPE 2. Don PPE (Double Nitrile, Goggles) Assessment->PPE Clear to proceed Hood 3. Engineering Control (Fume Hood 80-120 fpm) PPE->Hood Move to workspace Transfer 4. Material Transfer (Anti-Static Tools) Hood->Transfer Verify airflow Decon 5. Decontamination (Mild Acid Wipe) Transfer->Decon Secure chemical Disposal 6. Waste Disposal (Solid Hazardous Stream) Decon->Disposal Segregate waste

Workflow for the safe handling, transfer, and disposal of piperazine derivatives.

References

  • CAS 1018599-06-8 | Sigma-Aldrich: N-cyclopropyl-3-(piperazin-1-yl)propanamide, sigmaaldrich.com, 1

  • 328546-70-9,3-(pyridin-4-yloxy)benzoic acid hydrochloride, accelachem.com, 2

  • Laboratory Safety Guidance - OSHA, osha.gov, 5

  • Laboratory Safety and Chemical Hygiene Plan, northwestern.edu, 6

  • 2-(4-Benzhydrylpiperazin-1-yl)ethanol safety data sheet (SDS) information - Benchchem, benchchem.com, 3

  • Piperazine: Human health tier II assessment, industrialchemicals.gov.au, Link

  • Piperazine - Grokipedia, grokipedia.com, 4

Sources

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